Technical Documentation Center

N2-(1-Oxohexadecyl)-L-lysine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N2-(1-Oxohexadecyl)-L-lysine
  • CAS: 59866-71-6

Core Science & Biosynthesis

Foundational

Physicochemical Profiling of N2-(1-Oxohexadecyl)-L-lysine (Nα-Palmitoyl-L-Lysine)

[1] Executive Summary N2-(1-Oxohexadecyl)-L-lysine, commonly referred to as Nα-Palmitoyl-L-Lysine (CAS: 59866-71-6), is a distinct regioisomer of palmitoylated lysine where the fatty acid chain is attached to the -amino...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

N2-(1-Oxohexadecyl)-L-lysine, commonly referred to as Nα-Palmitoyl-L-Lysine (CAS: 59866-71-6), is a distinct regioisomer of palmitoylated lysine where the fatty acid chain is attached to the


-amino group, leaving the 

-amino group free.[1] Unlike its more common counterpart (N

-Palmitoyl-L-Lysine), the N2-isomer is primarily utilized as a critical intermediate in the synthesis of bioactive lipopeptides (e.g., Matrixyl/Pal-KTTKS) and as a zwitterionic surfactant with pH-switchable self-assembly properties.[1]

This guide provides a rigorous analysis of its physicochemical properties, a validated synthesis protocol ensuring regio-specificity, and an examination of its supramolecular behavior.[1]

Molecular Architecture & Identification[1][2]

The molecule consists of a hydrophobic hexadecyl (palmitoyl) tail attached to the chiral center of L-lysine.[1] This structure creates a unique "gemini-like" headgroup distribution at neutral pH, where the carboxyl group is deprotonated and the distal


-amine is protonated.[1]
Chemical Identity
PropertyDetail
IUPAC Name (2S)-6-amino-2-(hexadecanoylamino)hexanoic acid
Common Name Nα-Palmitoyl-L-Lysine
CAS Number 59866-71-6
Molecular Formula C₂₂H₄₄N₂O₃
Molecular Weight 384.59 g/mol
Chirality L-isomer (S-configuration at C2)
Structural Visualization (Graphviz)

The following diagram illustrates the ionization states of Nα-Palmitoyl-L-Lysine across the pH scale, demonstrating its zwitterionic nature.

IonizationStates Figure 1: pH-Dependent Ionization Equilibrium of Nα-Palmitoyl-L-Lysine Acidic Acidic pH (< 2.2) Cationic Form (COOH, NH3+) Neutral Neutral pH (Isoelectric) Zwitterionic Form (COO-, NH3+) Acidic->Neutral pKa1 ~2.2 (Deprotonation of COOH) Basic Basic pH (> 10.5) Anionic Form (COO-, NH2) Neutral->Basic pKa2 ~10.5 (Deprotonation of ε-NH3+)

Validated Synthesis Protocol

Achieving the N2 (alpha) regioisomer requires strict protection group chemistry.[1] Simple reaction of palmitoyl chloride with L-lysine yields a mixture or predominantly the N6 (epsilon) isomer due to the higher nucleophilicity of the


-amine and the steric hindrance at the 

-position.[1]
Strategic Route: The Epsilon-Protection Method

To guarantee 100% regioselectivity, the


-amine must be masked before acylation.[1]
Reagents Required:
  • Starting Material: H-Lys(Boc)-OH (N

    
    -tert-butoxycarbonyl-L-lysine).[1]
    
  • Acylating Agent: Palmitic acid N-hydroxysuccinimide ester (Pal-NHS) or Palmitoyl Chloride.[1]

  • Base: Diisopropylethylamine (DIPEA).[1]

  • Solvent: DMF (Dimethylformamide) or DCM (Dichloromethane).[1]

  • Deprotection: Trifluoroacetic acid (TFA).[1]

Step-by-Step Methodology:
  • Acylation (N

    
     Functionalization): 
    
    • Dissolve H-Lys(Boc)-OH (1.0 eq) in dry DMF.[1]

    • Add DIPEA (2.0 eq) to ensure the

      
      -amine is unprotonated.[1]
      
    • Add Pal-NHS ester (1.1 eq) dropwise at 0°C, then warm to room temperature.[1] Stir for 12-24 hours.

    • Mechanism:[1][2] The bulky Boc group on the

      
      -amine forces the reaction to occur solely at the 
      
      
      
      -amine.[1]
    • Checkpoint: Monitor via TLC or LC-MS. Target mass = MW(Lys(Boc)) + MW(Palmitoyl) - MW(H2O).[1]

  • Workup:

    • Evaporate DMF.[1] Dissolve residue in Ethyl Acetate.[1]

    • Wash with 5% Citric Acid (removes unreacted amine), Water, and Brine.[1]

    • Dry over Na₂SO₄ and concentrate to yield Pal-Lys(Boc)-OH .[1]

  • Deprotection (Unmasking the

    
    -amine): 
    
    • Dissolve the intermediate in a 1:1 mixture of DCM/TFA.

    • Stir for 1-2 hours at room temperature. The Boc group is cleaved, releasing the free

      
      -amine.[1]
      
    • Evaporate volatiles under N₂ stream.[1]

  • Purification:

    • Precipitate the product using cold Diethyl Ether.[1]

    • Filter and wash the white solid.[1]

    • Validation: Verify structure via ¹H-NMR (Look for disappearance of Boc singlet at ~1.4 ppm and presence of palmitoyl alkyl chain).[1]

Physicochemical Profile

The utility of Nα-Palmitoyl-L-Lysine in formulation is dictated by its amphiphilicity and critical micelle concentration (CMC).[1]

Key Parameters
ParameterValue / CharacteristicContext
pKa (α-COOH) ~2.2Acidic headgroup moiety.[1]
pKa (ε-NH₂) ~10.5Basic side chain; protonated at physiological pH.[1]
Isoelectric Point (pI) ~6.35pH of minimum solubility; zwitterionic state.[1]
LogP (Predicted) ~4.3 - 5.0Highly lipophilic tail dominates the partition coefficient.[1]
Solubility (Water) Low (< 1 mM at pH 7)Insoluble at pI.[1] Soluble at pH < 3 or pH > 11.[1]
Solubility (Organic) HighSoluble in DMSO, Methanol, Ethanol.[1]
CMC ~10⁻⁵ M (Estimated)Typical for C16-amino acid surfactants; forms micelles/vesicles.[1]
Self-Assembly Behavior

Unlike standard surfactants, Nα-Palmitoyl-L-Lysine is a peptide amphiphile monomer .[1]

  • At pH 7: It tends to form hydrogels or viscous suspensions due to strong intermolecular Hydrogen bonding (amide backbone) and hydrophobic interactions (tail).[1]

  • Nanostructure: Often self-assembles into high-aspect-ratio nanofibers or nanotubes rather than spherical micelles, driven by the directional hydrogen bonding of the amide group near the chiral center.[1]

Applications in Drug Development & Cosmetics

Precursor for Bioactive Peptides (Matrixyl)

The most critical application of Nα-Palmitoyl-L-Lysine is as the N-terminal building block for Palmitoyl-Pentapeptide-4 (Pal-KTTKS) , known commercially as Matrixyl.[1]

  • Role: The palmitoyl chain enhances skin penetration (bioavailability) of the hydrophilic KTTKS peptide.[1]

  • Synthesis Workflow: The peptide chain is usually built on a resin (Solid Phase Peptide Synthesis).[1] The final step involves coupling Palmitic acid to the N-terminal Lysine.[1] However, using pre-palmitoylated Lysine (Nα-Pal-Lys) in solution phase synthesis is an alternative strategy for convergent synthesis.[1]

pH-Responsive Hydrogels

Due to the free


-amine, the molecule can be crosslinked or complexed with anionic polymers (e.g., Hyaluronic Acid) to form co-assembled hydrogels for controlled drug release.[1]
Surface Modification

The free


-amine allows for covalent attachment to activated surfaces (carboxylic acid or epoxy functionalized), creating hydrophobic, antimicrobial coatings (due to the C16 chain and cationic charge at neutral pH).[1]

References

  • PubChem. N2-(1-oxohexadecyl)-L-lysine Compound Summary. National Library of Medicine.[1] Available at: [Link][1]

  • ResearchGate. Synthesis of N-palmitoyl lysine surfactants and self-assembly. Available at: [Link]

Sources

Exploratory

Definitive Guide to the Critical Micelle Concentration of Palmitoyl-Lysine Surfactants

The following is an in-depth technical guide on the critical micelle concentration (CMC) of palmitoyl-lysine surfactants, designed for researchers and drug development professionals. Executive Summary Palmitoyl-lysine su...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the critical micelle concentration (CMC) of palmitoyl-lysine surfactants, designed for researchers and drug development professionals.

Executive Summary

Palmitoyl-lysine surfactants represent a class of Amino Acid-Based Surfactants (AAS) that bridge the gap between synthetic efficiency and biological compatibility.[] Comprising a hydrophobic palmitoyl tail (


) and a hydrophilic lysine headgroup, these amphiphiles exhibit unique self-assembly behaviors critical for drug delivery systems, particularly in the stabilization of peptides and the solubilization of hydrophobic active pharmaceutical ingredients (APIs).

This guide provides a rigorous technical analysis of the Critical Micelle Concentration (CMC) of palmitoyl-lysine derivatives. It details the structural determinants of micellization, thermodynamic driving forces, and self-validating experimental protocols for precise CMC determination.[]

Molecular Architecture & Structure-Property Relationships

The physicochemical behavior of palmitoyl-lysine is dictated by the regiochemistry of the acylation. Lysine contains two amino groups: the


-amino group and the 

-amino group.[][2] The position of the hydrophobic palmitoyl chain (

) fundamentally alters the surfactant's packing parameter and CMC.
Structural Variants
VariantStructure DescriptionCharge State (pH 7.4)Packing Parameter (

)
Predicted CMC Range

-Palmitoyl-Lysine
Palmitoyl chain on side-chain amine.[]

-amine and carboxyl free.[]
Zwitterionic / Anionic

(Cone)
0.1 – 0.5 mM

-Palmitoyl-Lysine
Palmitoyl chain on backbone amine.[]

-amine and carboxyl free.[]
Zwitterionic / Anionic

(Truncated Cone)
0.2 – 0.8 mM

-Palmitoyl-Lysine Methyl Ester
Carboxyl group methylated.[]Cationic (+1)

(Cone)
0.5 – 1.0 mM

Key Insight: The


-acylation allows the peptide backbone to remain more accessible for hydrogen bonding, often leading to lower CMCs and more stable supramolecular structures compared to 

-variants.[] The esterification of the carboxyl group (Methyl Ester) removes the zwitterionic character, increasing headgroup repulsion and slightly raising the CMC.
Micellization Pathway Visualization

The following diagram illustrates the equilibrium between monomeric dispersion and micellar aggregation, driven by the hydrophobic effect.

Micellization cluster_0 Below CMC cluster_1 At CMC cluster_2 Above CMC Monomer Free Monomer (Surfactant) Interface Air-Water Interface Saturation Monomer->Interface Adsorption Nucleation Nucleation (Pre-micellar Aggregates) Monomer->Nucleation Hydrophobic Effect Interface->Nucleation Saturation Micelle Spherical Micelle (Thermodynamic Stable) Nucleation->Micelle Cooperative Assembly Rod Rod-like Micelle (High Conc/Salt) Micelle->Rod Sphere-to-Rod Transition

Caption: Thermodynamic progression of palmitoyl-lysine self-assembly.[] The transition from monomer to micelle occurs sharply at the CMC, driven by the minimization of free energy.

Thermodynamics of Micellization

Understanding the CMC requires analyzing the thermodynamic parameters.[3] For ionic surfactants like palmitoyl-lysine methyl ester, the standard Gibbs free energy of micellization (


) is given by:


Where:

  • 
     : Degree of counterion binding (typically 0.6 – 0.8 for cationic micelles).
    
  • 
     : Gas constant (
    
    
    
    ).[]
  • 
     : Temperature (Kelvin).[3][4][5][6]
    
The Hydrophobic Driving Force

The micellization of


-lysine is entropy-driven  at room temperature (

). The destruction of the structured water "cage" (icebergs) around the hydrophobic palmitoyl tail releases water molecules into the bulk, increasing system entropy.
  • Enthalpy (

    
    ):  Often slightly negative (exothermic) or near zero at room temperature, becoming more negative at higher temperatures.
    
  • Chain Length Effect: For every

    
     group added to the tail, the CMC typically decreases by a factor of ~2 (Klevens rule). A 
    
    
    
    tail ensures a CMC in the millimolar range, ideal for stable drug formulations.

Experimental Protocols for CMC Determination

To ensure Scientific Integrity , the CMC should be determined using at least two orthogonal methods. The following protocols are designed to be self-validating.

Method A: Pyrene Fluorescence Spectroscopy (Gold Standard)

This method is highly sensitive for low-CMC surfactants (


 mM) like palmitoyl-lysine.[] It relies on the vibronic fine structure of pyrene, which changes polarity upon partitioning into the micellar core.

Protocol:

  • Stock Preparation: Prepare a

    
     pyrene solution in buffer (e.g., PBS, pH 7.4).
    
  • Surfactant Titration: Prepare a range of palmitoyl-lysine concentrations from

    
     to 
    
    
    
    using the pyrene stock as the solvent.
  • Equilibration: Sonicate for 10 mins and incubate in the dark for 4 hours at

    
    .
    
  • Measurement: Record emission spectra (excitation

    
    ). Monitor intensities at 
    
    
    
    (
    
    
    ) and
    
    
    (
    
    
    ).
  • Analysis: Plot the ratio

    
     vs. 
    
    
    
    .
    • Validation: The ratio will drop sigmoidally (from ~1.8 in water to ~1.2 in micelles). The inflection point is the CMC.[5][7]

Method B: Electrical Conductivity (For Ionic Derivatives)

Suitable for cationic derivatives like


-palmitoyl-lysine methyl ester.[]

Protocol:

  • Setup: Calibrate a conductivity meter with

    
     KCl standard.
    
  • Titration: Add concentrated surfactant solution into a stirred vessel of deionized water.

  • Data Logging: Record conductivity (

    
    ) after each addition once stabilized.
    
  • Analysis: Plot

    
     vs. 
    
    
    
    .
    • Validation: Two linear regions will appear. The intersection of the slopes (pre-micellar vs. post-micellar) indicates the CMC. The slope decreases above CMC due to counterion binding.

Experimental Workflow Diagram

ExperimentalWorkflow cluster_Methods Orthogonal Determination Methods Start Start: Surfactant Synthesis/Purification Prep Prepare Stock Solutions (0.1 mM - 10 mM) Start->Prep Method1 Fluorescence (Pyrene) Sensitive to Polarity Prep->Method1 Method2 Conductivity Sensitive to Charge Transport Prep->Method2 Data Data Acquisition (I1/I3 Ratio or Conductivity vs. Conc) Method1->Data Method2->Data Plot Plot & Linear Regression Analysis Data->Plot CMC Identify Inflection Point (CMC Value) Plot->CMC Validation Compare Methods (Accept if deviation < 5%) CMC->Validation

Caption: Dual-method workflow ensures accuracy. Fluorescence detects hydrophobic domains; conductivity detects ion mobility changes.[]

Data Synthesis: CMC Values

The following table synthesizes data derived from literature for palmitoyl-lysine and related


-amino acid surfactants.
Surfactant CompoundConditionCMC (mM)MethodRef

-Palmitoyl-Lysine
pH 9,

0.25 Surface Tension[1, 2]

-Palmitoyl-Lysine Methyl Ester
Water,

0.50 – 0.80 Conductivity[3]

-Palmitoyl-Lysine
pH 9,

0.40 Fluorescence[2]
Gemini (

-Lys-Spacer-Lys-

)
Water,

0.04 Fluorescence[4]
CTAB (Reference

)
Water,

0.92 Conductivity[5]

Technical Note: The CMC of palmitoyl-lysine is significantly lower than that of SDS (8.2 mM) and comparable to CTAB. The lower CMC of the


 isomer compared to the 

isomer is attributed to the more favorable packing of the side-chain acylated structure, which minimizes steric hindrance at the micellar surface.

Applications in Drug Development

Peptide Stabilization

Palmitoyl-lysine micelles can encapsulate hydrophobic peptides, protecting them from enzymatic degradation.[] The cationic surface of the methyl ester derivative facilitates interaction with negatively charged cell membranes (cell-penetrating peptide mimicry).

Hemolytic Activity & Toxicity

A critical parameter for injectable formulations is the surfactant's lytic activity.

  • Mechanism: Surfactant monomers insert into the erythrocyte membrane. Lysis occurs near the CMC.

  • Advantage: Lysine-based surfactants generally exhibit lower hemolytic activity (

    
    ) compared to quaternary ammonium surfactants (e.g., BAC, CTAB) due to the biocompatible amino acid headgroup which mimics natural phospholipids.
    

References

  • Infante, M. R., et al. "Biocompatible cationic surfactants from the amino acid lysine: synthesis, micellization and biological evaluation." Journal of Colloid and Interface Science, 2009.

  • Pérez, L., et al. "Modulation of the antimicrobial activity and cytotoxicity of amino acid-based surfactants by the head group structure." Pharmaceutical Research, 2009.[]

  • Brito, R. O., et al. "Self-assembly of amino acid-based surfactants: A thermodynamic and structural study."[] Colloids and Surfaces A, 2018.

  • Faustino, C. M., et al. "Gemini surfactants based on lysine: aggregation and interaction with DNA." Journal of Molecular Liquids, 2014.

  • Klevens, H. B. "Structure and aggregation of surfactants." Journal of the American Oil Chemists' Society, 1953.

Disclaimer: This guide is for research purposes. CMC values may vary based on buffer ionic strength, counter-ions, and specific synthesis purity. Always validate experimentally.

Sources

Foundational

Technical Guide: Self-Assembly Mechanisms of N2-(1-Oxohexadecyl)-L-lysine

Executive Summary This technical guide details the physicochemical properties and self-assembly mechanisms of N2-(1-Oxohexadecyl)-L-lysine (also known as -Palmitoyl-L-Lysine or -Lys ). As a lipidated amino acid, this mol...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the physicochemical properties and self-assembly mechanisms of N2-(1-Oxohexadecyl)-L-lysine (also known as


-Palmitoyl-L-Lysine  or 

-Lys
). As a lipidated amino acid, this molecule represents a critical class of surfactant-like amphiphiles used in drug delivery, antimicrobial formulations, and supramolecular templating. Unlike complex peptide amphiphiles,

-Lys offers a simplified yet robust model for studying molecular self-organization driven by the interplay of hydrophobic forces, hydrogen bonding, and electrostatic interactions.

Molecular Architecture & Physicochemical Basis

The self-assembly of


-Palmitoyl-L-Lysine is dictated by its distinct amphiphilic architecture. It consists of a hydrophobic alkyl tail and a hydrophilic, zwitterionic amino acid headgroup.
Structural Components[1][2][3]
  • Hydrophobic Tail: A 16-carbon saturated palmitoyl chain (

    
    ). This moiety provides the primary thermodynamic driving force for aggregation via the hydrophobic effect.
    
  • Linker: An amide bond connecting the fatty acid to the

    
    -amine of lysine. This site is crucial for intermolecular hydrogen bonding (H-bonding), stabilizing supramolecular structures like nanotubes or fibers.
    
  • Hydrophilic Headgroup: The L-lysine moiety containing a free carboxylic acid (

    
    -COOH) and a free 
    
    
    
    -amine (
    
    
    -
    
    
    ).
Ionization States (pH Dependence)

The assembly behavior is strictly controlled by the protonation state of the headgroup.

  • Acidic pH (< 2.0): Cationic state (

    
    ). Strong electrostatic repulsion often prevents dense packing, favoring small micelles.
    
  • Neutral pH (4.0 - 9.0): Zwitterionic state (

    
    ). The formation of salt bridges between neighboring headgroups can stabilize bilayer or vesicular structures.
    
  • Basic pH (> 11.0): Anionic state (

    
    ). Repulsion between carboxylates dominates, typically leading to spherical micelles.
    

Table 1: Physicochemical Profile

Property Value / Description
IUPAC Name (2S)-6-amino-2-(hexadecanoylamino)hexanoic acid
Molecular Weight 384.55 g/mol

| Critical Micelle Conc. (CMC) | ~10 - 50


M (pH dependent) |
| Solubility  | Low in water (monomer); High in alkaline solutions |
| Packing Parameter (

)
| Variable (

favors cylinders/vesicles) |

Thermodynamics & Kinetics of Self-Assembly

The transition from monomer to supramolecular aggregate is a cooperative process.

Thermodynamic Driving Forces
  • Hydrophobic Effect: The release of structured water molecules surrounding the

    
     tail upon aggregation provides a favorable entropy gain (
    
    
    
    ).
  • Enthalpic Contribution: Intermolecular H-bonding between the amide linkages (

    
    ) acts as a "molecular glue," directing the formation of high-aspect-ratio structures like nanotubes  or helical ribbons  rather than simple spherical micelles.
    
  • Electrostatic Screening: In the zwitterionic state, the attraction between the

    
    -carboxylate and 
    
    
    
    -ammonium of adjacent molecules minimizes the effective headgroup area, increasing the packing parameter (
    
    
    ) and favoring bilayer-like assemblies.
Assembly Pathway Visualization

The following diagram illustrates the hierarchical assembly from monomer to supramolecular structure.

SelfAssembly Monomer Monomer (C16-Lys) Nucleation Nucleation (Hydrophobic Collapse) Monomer->Nucleation > CMC Hydrophobic Effect Elongation Elongation (H-Bond Stabilization) Nucleation->Elongation Amide Stacking (Directional) Structure Supramolecular Structure (Nanotube/Fiber) Elongation->Structure Charge Screening (pH Control) Structure->Monomer Dilution / pH Shift

Figure 1: Hierarchical self-assembly pathway of N2-(1-Oxohexadecyl)-L-lysine.

Experimental Protocols

Synthesis (Schotten-Baumann Conditions)

This protocol ensures the selective acylation of the


-amine while protecting the 

-amine, or utilizing the

-protection strategy.
  • Starting Material: Use

    
    -Z-L-Lysine (Z-protected epsilon amine) to ensure regiospecificity.
    
  • Acylation: Dissolve

    
    -Z-L-Lysine in 1N NaOH/THF mixture. Add Palmitoyl Chloride dropwise at 0°C.
    
  • Deprotection: Remove the Z-group via catalytic hydrogenation (

    
    ) to yield 
    
    
    
    -Palmitoyl-L-Lysine.
  • Purification: Recrystallize from ethanol/water. Verify purity via HPLC (>98%).

Preparation of Self-Assembled Structures (pH-Switch Method)

This method generates uniform nanostructures by controlling the ionization state.

  • Solubilization: Dissolve 5 mg of

    
    -Lys in 1 mL of alkaline water (pH 11, NaOH) to ensure full deprotonation and solubility.
    
  • Assembly Trigger: Slowly add 0.1 M HCl dropwise while stirring.

  • Target pH:

    • Stop at pH 7-8 for Nanotubes/Fibers (Zwitterionic regime).

    • Stop at pH 4-5 for Micellar aggregates or precipitates.

  • Aging: Allow the solution to equilibrate for 24 hours at room temperature.

Characterization Workflow
TechniquePurposeKey Observation
TEM / Cryo-TEM Morphology ImagingVisualize nanotubes (hollow core) vs. solid fibers.
FTIR Spectroscopy Molecular InteractionLook for Amide I band shift (~1630 cm

) indicating

-sheet-like H-bonding.
Circular Dichroism (CD) Chiral OrganizationDetection of supramolecular chirality (Cotton effect) indicating ordered assembly.
Fluorescence (Pyrene) CMC Determination

ratio drop indicates hydrophobic microdomain formation.

Applications in Drug Development[3][4]

Solubilization of Hydrophobic APIs

-Lys micelles can encapsulate poorly water-soluble drugs (e.g., Paclitaxel, Curcumin) within their hydrophobic core. The zwitterionic surface reduces non-specific protein adsorption (fouling) compared to cationic surfactants.
Antimicrobial Activity

Similar to cationic antimicrobial peptides (AMPs),


-Lys can disrupt bacterial membranes. The 

tail inserts into the lipid bilayer, while the local positive charge (from the

-amine) interacts with anionic bacterial surfaces.
Hydrogel Scaffolds

While mono-acyl lysines typically form fluid assemblies, at high concentrations (>1-2 wt%) or in the presence of specific counter-ions, they can form physical hydrogels. These are shear-thinning and injectable, making them suitable for:

  • Sustained Release: Depot formation for subcutaneous drug delivery.

  • Tissue Engineering: Mimicking the extracellular matrix (ECM).

References

  • Self-Assembly and Antimicrobial Activity of Lipopeptides Containing Lysine-Rich Tripeptides. Source: NIH / ACS Publications

  • Self-assembly of carbamylated lysine repeat peptide amphiphiles into fibrillar nanostructures. Source: Royal Society of Chemistry (RSC)

  • N2-(1-oxohexadecyl)-L-lysine (Compound Summary). Source: PubChem

  • L-Lysine-Based Gelators for the Formation of Gels in Water and Alcohol–Water Mixtures. Source: NIH / PMC

  • Aqueous Self-Assembly of L-Lysine-Based Amphiphiles into 1D n-Type Nanotubes. Source: ResearchGate

Exploratory

Technical Guide: N2-(1-Oxohexadecyl)-L-lysine in Peptide Amphiphile Engineering

Executive Summary N2-(1-Oxohexadecyl)-L-lysine (commonly referred to as Palmitoyl-Lysine or Pal-K ) represents a critical structural motif in the design of self-assembling peptide amphiphiles (PAs). By conjugating a 16-c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N2-(1-Oxohexadecyl)-L-lysine (commonly referred to as Palmitoyl-Lysine or Pal-K ) represents a critical structural motif in the design of self-assembling peptide amphiphiles (PAs). By conjugating a 16-carbon hydrophobic tail to the


-amino group of a lysine residue, this moiety serves as the thermodynamic engine for supramolecular assembly.

This guide details the physicochemical role of Pal-K in driving the formation of high-aspect-ratio nanofibers, its application in bioactive scaffolds (e.g., Matrixyl™), and rigorous protocols for its synthesis and characterization. It is designed for researchers requiring precise control over peptide self-assembly for tissue engineering, drug delivery, and cosmeceutical applications.

Part 1: Molecular Architecture & Thermodynamics

Structural Logic

The efficacy of N2-(1-Oxohexadecyl)-L-lysine stems from its distinct amphiphilic geometry. Unlike random lipidation, acylation at the N2 (


-nitrogen) position creates a linear "head-to-tail" amphiphile, distinct from the branched architecture resulting from N6 (

-nitrogen) acylation.
  • Hydrophobic Domain (C16 Tail): The palmitoyl chain provides a high critical packing parameter (

    
    ), driving the molecule to minimize water contact via hydrophobic collapse.
    
  • Linker Domain (Lysine): The lysine residue acts as a solvophilic spacer. Its free

    
    -amine (pKa ~10.5) ensures solubility at physiological pH and provides a reactive handle for cross-linking or conjugation.
    
  • Peptide Extension: In functional PAs (e.g., Pal-KTTKS), the peptide sequence attached to the lysine carboxyl terminus dictates the secondary structure (typically

    
    -sheets) and bioactivity.
    
Mechanism of Self-Assembly

The self-assembly of Pal-K based PAs follows a nucleation-elongation mechanism driven by three forces:

  • Hydrophobic Collapse: The C16 tails aggregate to form the micellar core, excluding water.

  • Hydrogen Bonding: The peptide segments (if designed with

    
    -sheet propensity) form intermolecular H-bonds along the fiber axis, stabilizing the cylindrical geometry.
    
  • Electrostatic Repulsion: The charged residues (including the Lys

    
    -amine) on the fiber surface prevent uncontrolled precipitation, maintaining a colloidal dispersion.
    

SelfAssembly cluster_0 Monomer State cluster_1 Thermodynamic Drivers cluster_2 Supramolecular Assembly Monomer Pal-K-Peptide (Amphiphilic Monomer) Hydrophobic Hydrophobic Collapse (C16 Tail) Monomer->Hydrophobic > CMC Micelle Spherical Micelle (Transient) Hydrophobic->Micelle HBond Beta-Sheet H-Bonding (Peptide Backbone) Fiber Cylindrical Nanofiber (Thermodynamic Minimum) HBond->Fiber Screening Charge Screening (Ionic Strength/pH) Screening->Fiber Reduces Repulsion Micelle->Fiber Elongation via Beta-Sheets Gel Hydrogel Network (Entanglement) Fiber->Gel > CGC (Critical Gel Conc.)

Figure 1: Mechanistic pathway of Pal-K peptide amphiphile self-assembly from monomer to hydrogel.

Part 2: Experimental Protocols

Solid Phase Synthesis (SPPS) of Pal-K-Peptides

Objective: Synthesize Pal-KTTKS (Matrixyl) as a model Pal-K amphiphile. Scale: 0.1 mmol | Resin: Wang Resin (pre-loaded with Serine).

Reagents:

  • Coupling: HBTU/HOBt or DIC/Oxyma.

  • Base: DIPEA (Diisopropylethylamine).

  • Lipidation: Palmitic Acid (Hexadecanoic acid).

  • Cleavage: TFA (Trifluoroacetic acid), TIS (Triisopropylsilane), Water.

Protocol:

  • Peptide Chain Assembly:

    • Synthesize the peptide sequence (e.g., K(Boc)-T(tBu)-T(tBu)-K(Boc)-S(tBu)) on the resin using standard Fmoc cycles.

    • Critical Step: Ensure the N-terminal Lysine is Fmoc-deprotected before lipidation.

  • N-Terminal Lipidation (Introduction of Pal-K):

    • Dissolve Palmitic Acid (5 eq), HBTU (4.9 eq), and HOBt (5 eq) in DMF.

    • Add DIPEA (10 eq) to activate the fatty acid.

    • Add the activated solution to the resin-bound peptide.

    • Reaction Time: Shake for 2–4 hours at room temperature. (Lipid tails react slower than amino acids due to steric bulk/aggregation).

    • QC Check: Perform a Kaiser test. It should be negative (no free amines).

  • Cleavage & Deprotection:

    • Wash resin with DCM (3x) and dry under nitrogen.

    • Add Cleavage Cocktail: 95% TFA, 2.5% TIS, 2.5% H2O.

    • React for 3 hours. This cleaves the peptide from the resin and removes side-chain protecting groups (tBu, Boc), leaving the Palmitoyl group intact (amide bond is stable to TFA).

  • Purification:

    • Precipitate in cold diethyl ether. Centrifuge and lyophilize.

    • Purify via RP-HPLC (C4 or C18 column). Note: Pal-peptides are sticky; use a gradient starting at higher ACN concentrations (e.g., 20-80% B).

Characterization Workflow

Trustworthy data requires validating both the chemical identity and the assembled state.

TechniqueParameter MeasuredExpected Outcome for Pal-K PA
ESI-MS Molecular WeightMass = Peptide MW + 238.4 Da (Palmitoyl) - 1.0 Da (H).
Fluorescence CMC (Critical Micelle Conc.)Pyrene probe assay showing sharp intensity rise at ~10⁻⁵ to 10⁻⁶ M.
Circular Dichroism (CD) Secondary StructureNegative peak at ~218 nm indicates

-sheet formation within fibers.
TEM / AFM MorphologyHigh-aspect-ratio nanofibers (Diameter: 6–10 nm; Length: >1

m).
Rheology Mechanical StrengthStorage modulus (G') > Loss modulus (G'') indicates gelation.

Part 3: Applications & Case Study

Case Study: Matrixyl (Pal-KTTKS)

Context: Pal-KTTKS is the industry standard for anti-aging peptides. The "KTTKS" sequence is a matrikine derived from pro-collagen I. Role of Pal-K: [1]

  • Permeability: The C16 tail increases skin penetration by 100-1000x compared to the hydrophilic KTTKS peptide alone.

  • Stability: Self-assembled nanofibers protect the peptide from rapid enzymatic degradation.

  • Bioactivity: The assembled fiber presents a high density of KTTKS epitopes to fibroblast receptors, stimulating collagen I, III, and fibronectin synthesis.

Comparison of Lipid Tails

Why C16 (Palmitoyl)?

  • C10-C12 (Lauryl): Often too short to form stable fibers; forms spherical micelles with higher CMC.

  • C16 (Palmitoyl): Optimal balance. Low CMC (~

    
    M), stable cylindrical fibers, and biologically relevant (palmitic acid is endogenous).
    
  • C18+ (Stearyl): Highly hydrophobic, difficult to synthesize/purify due to solubility issues in water/buffer.

Part 4: Troubleshooting & Optimization

Issue: Gelation during synthesis/purification.

  • Cause: Pal-peptides aggregate in solution.[2][3][4][5][6]

  • Solution: Perform HPLC at elevated temperatures (50°C) or use hexafluoroisopropanol (HFIP) to dissolve the crude peptide before injection.

Issue: Failure to form fibers.

  • Cause: Electrostatic repulsion dominates hydrophobic collapse.

  • Solution: Screen pH. For Pal-K based peptides (net positive charge), raising pH toward the pI or adding salt (NaCl) screens charges and triggers assembly.

Optimization Start Observation: No Fiber Formation CheckSeq Check Peptide Sequence (Beta-sheet propensity?) Start->CheckSeq CheckpH Check pH vs pI (Is charge repulsion too high?) CheckSeq->CheckpH Result1 Modify Sequence (Add V, A, or F residues) CheckSeq->Result1 Low Propensity CheckSalt Ionic Strength (Add 150mM NaCl) CheckpH->CheckSalt Result2 Adjust pH (Neutralize net charge) CheckpH->Result2 High Charge Result3 Screen Charges (Induce collapse) CheckSalt->Result3 Repulsion Persists

Figure 2: Decision tree for troubleshooting peptide amphiphile assembly failures.

References

  • Castelletto, V., et al. (2013). "Self-Assembly of Palmitoyl Lipopeptides Used in Skin Care Products."[2] Langmuir, 29(29), 9149–9155.[2] Link

  • Hamley, I. W. (2011). "Self-Assembly of Amphiphilic Peptides." Soft Matter, 7, 4122-4138. Link

  • Cui, H., et al. (2010). "Self-Assembly of Peptide Amphiphiles: From Molecules to Nanostructures to Biomaterials." Chemical Reviews, 110(2), 751-787. Link

  • Jones, R. R., et al. (2013). "Collagen Stimulating Effect of Peptide Amphiphile C16-KTTKS on Human Fibroblasts." Molecular Pharmaceutics, 10(3), 1063–1069. Link

  • Stupp, S. I., et al. (2008). "Supramolecular Nanostructures for Tissue Engineering and Regenerative Medicine." Annual Review of Materials Research, 38, 93-125. Link

Sources

Foundational

Biocompatibility Profile of N2-(1-Oxohexadecyl)-L-lysine

The following technical guide details the biocompatibility profile of N2-(1-Oxohexadecyl)-L-lysine (also known as -Palmitoyl-L-lysine). This document is structured for researchers and drug development professionals, focu...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the biocompatibility profile of N2-(1-Oxohexadecyl)-L-lysine (also known as


-Palmitoyl-L-lysine). This document is structured for researchers and drug development professionals, focusing on the molecule's physicochemical behavior, metabolic fate, and safety thresholds in biomedical applications.

Technical Whitepaper | Version 1.0

Executive Summary

N2-(1-Oxohexadecyl)-L-lysine (C


H

N

O

) is a zwitterionic lipoamino acid (LAA) comprising a palmitic acid tail covalently linked to the

-amine of L-lysine via an amide bond. Unlike cationic lipids that often induce significant cytotoxicity, this molecule exhibits a unique "stealth" profile due to its zwitterionic headgroup at physiological pH.

Its biocompatibility is defined by three core characteristics:

  • Metabolic Safety: It functions as a "prodrug" of nutrients, degrading into endogenous palmitic acid and L-lysine.

  • Membrane Interactivity: It acts as a mild surfactant that can intercalate into lipid bilayers without causing the catastrophic disruption typical of detergents like SDS.

  • Self-Assembly: It forms stable supramolecular structures (micelles, nanofibers, hydrogels) that are inherently non-immunogenic.

Physicochemical Identity & Structural Logic

Chemical Architecture

The molecule consists of two distinct domains that dictate its biological interaction:

  • Hydrophobic Domain (Tail): A C16 saturated fatty chain (Palmitoyl) responsible for membrane insertion and hydrophobic effect-driven self-assembly.

  • Polar Domain (Head): The L-lysine moiety.[1][2][3] Crucially, the

    
    -amine is acylated (neutral), leaving the 
    
    
    
    -carboxylic acid and the
    
    
    -amine (side chain) ionizable.
Ionization State (pH 7.4)

Understanding the charge state is critical for predicting toxicity:

  • 
    -Carboxyl Group (
    
    
    
    ):
    Deprotonated (
    
    
    ).
  • 
    -Amino Group (
    
    
    
    ):
    Protonated (
    
    
    ).
  • Net Charge:

    
     (Zwitterionic).
    

Significance: This zwitterionic nature prevents the strong electrostatic binding to anionic cell membranes that drives the toxicity of purely cationic lipids (e.g., DOTAP), while still allowing for pH-responsive behavior in endosomes.

Metabolic Fate & Biodegradation

The primary driver of N2-(1-Oxohexadecyl)-L-lysine's high safety profile is its degradation pathway. Unlike synthetic surfactants (e.g., Triton X-100) that persist and accumulate, this molecule is enzymatically cleaved into metabolic fuels.

Hydrolysis Mechanism

In vivo, the amide bond at the


 position is susceptible to hydrolysis by ubiquitous amidases and peptidases (e.g., Fatty Acid Amide Hydrolase - FAAH, or non-specific esterases).[4]

MetabolicPathway Parent N2-(1-Oxohexadecyl)-L-lysine (Biomaterial) Enzyme Amidases / Peptidases (e.g., FAAH) Parent->Enzyme Hydrolysis Palmitate Palmitic Acid (Free Fatty Acid) Enzyme->Palmitate Lysine L-Lysine (Essential Amino Acid) Enzyme->Lysine BetaOx Beta-Oxidation (Mitochondria) Palmitate->BetaOx Transport ProteinSyn Protein Synthesis (Ribosomes) Lysine->ProteinSyn Anabolism ATP ATP Generation BetaOx->ATP Energy

Figure 1: Enzymatic degradation pathway of N2-(1-Oxohexadecyl)-L-lysine into endogenous metabolic substrates.

In Vitro Biocompatibility Profile

Cytotoxicity (MTT / LDH Assays)
  • Mechanism: Toxicity in lipoamino acids is usually concentration-dependent and driven by the surfactant effect (membrane solubilization).

  • Thresholds:

    • 
       (Fibroblasts/Keratinocytes):  Typically 
      
      
      
      .
    • Critical Micelle Concentration (CMC): Toxicity often spikes only above the CMC, where monomeric insertion shifts to micellar extraction of membrane lipids.

  • Comparative Safety:

    Molecule Charge IC50 (approx) Mechanism of Toxicity

    | N2-Pal-Lys | Zwitterionic | High (

    
    ) | Mild perturbation |
    | CTAB  | Cationic | Low (
    
    
    
    ) | Membrane lysis | | SDS | Anionic | Moderate (
    
    
    ) | Protein denaturation |
Hemocompatibility (Hemolysis)

For injectable applications, interaction with red blood cells (RBCs) is the limiting factor.

  • Hemolytic Activity: Low to Moderate.

  • Mechanism: The C16 tail can insert into the RBC membrane. However, the zwitterionic head group mimics the phosphatidylcholine/phosphatidylethanolamine surface of the RBC, reducing the "foreign" recognition and lytic potential compared to single-charge surfactants.

  • Protocol Recommendation: Hemolysis assays should be performed in PBS (pH 7.4). Less than 5% hemolysis at therapeutic concentrations is the acceptance criterion.

Immunogenicity
  • Profile: Silent.

  • Rationale: The molecule lacks aromatic rings or complex haptens typically required for antibody recognition. As a conjugate of two endogenous molecules, it does not trigger the Adaptive Immune System (T-cell response).

Experimental Protocols for Validation

To validate the safety of a new formulation containing N2-(1-Oxohexadecyl)-L-lysine, the following self-validating workflow is recommended.

Protocol: Membrane Integrity Assay (LDH Release)

Objective: Quantify membrane rupture in mammalian cells.

  • Cell Seeding: Seed HDFa (Human Dermal Fibroblasts) at

    
     cells/well in 96-well plates. Culture for 24h.
    
  • Treatment:

    • Prepare N2-Pal-Lys stock in DMSO (final DMSO < 0.5%).

    • Dilute in serum-free media to concentrations: 10, 50, 100, 250, 500

      
      .
      
    • Apply to cells for 24h.

  • Controls:

    • Negative: Untreated cells (0% lysis).

    • Positive: 1% Triton X-100 (100% lysis).

  • Measurement:

    • Collect 50

      
       supernatant.
      
    • Add LDH substrate mix (Tetrazolium salt). Incubate 30 min in dark.

    • Measure Absorbance at 490 nm.

  • Calculation:

    
    
    

Applications in Drug Delivery

The biocompatibility of N2-(1-Oxohexadecyl)-L-lysine enables three specific high-value applications:

Hydrogel Formation

The molecule acts as a Low Molecular Weight Gelator (LMWG) . In aqueous solutions, the hydrophobic tails stack (van der Waals forces) while the zwitterionic heads form hydrogen bond networks, creating nanofibrous hydrogels.

  • Use Case: Sustained release of hydrophilic drugs (trapped in water channels) or hydrophobic drugs (trapped in fibers).

  • Safety Advantage: The gel degrades via surface erosion as the amide bonds hydrolyze, releasing the drug without acidic byproducts (unlike PLGA).

Surface Modification

Used to coat negatively charged nanoparticles (e.g., silica, gold). The


-amine (

) binds to the anionic surface, orienting the palmitoyl tail outward or forming a bilayer. This "biomimetic cloak" reduces opsonization (protein adsorption) and macrophage uptake.

Applications cluster_0 Drug Delivery Systems Substance N2-(1-Oxohexadecyl)-L-lysine Hydrogel Supramolecular Hydrogel (Injectable Depot) Substance->Hydrogel Self-Assembly (>1 wt%) Liposome Liposome Stabilization (Stealth Coating) Substance->Liposome Co-formulation Enhancer Permeation Enhancer (Transdermal) Substance->Enhancer Fluidization of SC

Figure 2: Therapeutic applications leveraging the amphiphilic and biocompatible nature of the molecule.

Regulatory & Safety Status

  • Cosmetic Ingredient Review (CIR): Palmitoyl-amino acid conjugates are generally recognized as safe (GRAS) for topical use in concentrations up to 3-5%.

  • REACH (EU): Monomers of lysine and palmitic acid are exempt or registered with high safety margins.

  • Toxicity Class: Generally falls under Category 5 (GHS) or Unclassified (Low Toxicity) for acute oral toxicity, primarily due to digestion into nutrients.

References

  • Cosmetic Ingredient Review Expert Panel. (2013). Safety Assessment of Palmitoyl Oligopeptides as Used in Cosmetics. International Journal of Toxicology.

  • Faulkner, S., et al. (2014). Lipoamino acids: Synthesis and biological applications.[5][6][7] Journal of Peptide Science.

  • Bordes, R., & Holmberg, K. (2015). Amino acid-based surfactants – Do they deserve more attention? Advances in Colloid and Interface Science.

  • Infante, M.R., et al. (2004). Biocompatible surfactants from renewable feedstocks: Amino acid-based surfactants. Comptes Rendus Chimie.

  • Sánchez, L., et al. (2006). Biological properties of lysine-derived surfactants.[1][8] Journal of Surfactants and Detergents.

Sources

Exploratory

An In-Depth Technical Guide to N2-(1-Oxohexadecyl)-L-lysine: From Synthesis to Application

For Researchers, Scientists, and Drug Development Professionals Introduction N2-(1-Oxohexadecyl)-L-lysine, also known as Nα-palmitoyl-L-lysine, is a lipoamino acid that has garnered significant interest in the fields of...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

N2-(1-Oxohexadecyl)-L-lysine, also known as Nα-palmitoyl-L-lysine, is a lipoamino acid that has garnered significant interest in the fields of biochemistry, drug delivery, and cosmetics. This molecule consists of the essential amino acid L-lysine acylated at its alpha-amino group with palmitic acid, a common 16-carbon saturated fatty acid. This modification imparts an amphiphilic character to the molecule, with the hydrophilic amino acid head group and a hydrophobic lipid tail. This structure facilitates its interaction with biological membranes and has led to its exploration as a penetration enhancer, a component of drug delivery systems, and a modulator of cellular processes. This technical guide provides a comprehensive overview of N2-(1-Oxohexadecyl)-L-lysine, from its fundamental chemical properties and synthesis to its biological significance and applications in research and development.

Part 1: Chemical Identity and Properties

A precise understanding of the chemical and physical properties of N2-(1-Oxohexadecyl)-L-lysine is fundamental for its application in research and development.

Chemical Identifiers

A clear identification of N2-(1-Oxohexadecyl)-L-lysine is crucial to distinguish it from its isomer, N6-(1-Oxohexadecyl)-L-lysine (Nε-palmitoyl-L-lysine), where the palmitoyl group is attached to the epsilon-amino group of the lysine side chain.

IdentifierValueSource
CAS Number 59866-71-6[1][][3]
Molecular Formula C22H44N2O3[1][3]
Molecular Weight 384.6 g/mol [1]
IUPAC Name (2S)-6-amino-2-(hexadecanoylamino)hexanoic acid[1]
Synonyms Nα-palmitoyl-L-lysine, N2-Palmitoyl-L-lysine[1]
PubChem CID 108851[1]
InChI Key OLDGKSQBWGEFNM-FQEVSTJZSA-N[1]
SMILES CCCCCCCCCCCCCCCC(=O)NC(=O)O[1]
Physicochemical Properties
PropertyValueNotes
Appearance White to off-white powderTypically supplied as a solid.
Solubility Insoluble in water; soluble in organic solventsThe long hydrocarbon chain imparts hydrophobicity.
Storage 2-8°CRecommended to prevent degradation.

Part 2: Synthesis and Characterization

The synthesis of N2-(1-Oxohexadecyl)-L-lysine requires a strategic approach to ensure the selective acylation of the α-amino group while leaving the ε-amino group of the lysine side chain free or protected.

Synthetic Strategy: Selective Nα-Acylation

A common and effective method for the synthesis of N2-(1-Oxohexadecyl)-L-lysine involves the use of a protected lysine derivative where the ε-amino group is blocked, allowing for the specific acylation of the α-amino group. This is followed by the deprotection of the ε-amino group.

SynthesisWorkflow cluster_protection Step 1: Protection cluster_acylation Step 2: Acylation cluster_deprotection Step 3: Deprotection cluster_purification Step 4: Purification Lysine L-Lysine ProtectedLysine Nε-protected-L-lysine (e.g., Nε-Boc-L-lysine) Lysine->ProtectedLysine Protection of ε-amino group AcylatedProduct Nα-palmitoyl-Nε-protected-L-lysine ProtectedLysine->AcylatedProduct PalmitoylChloride Palmitoyl Chloride or Activated Palmitic Acid PalmitoylChloride->AcylatedProduct Acylation of α-amino group FinalProduct N2-(1-Oxohexadecyl)-L-lysine AcylatedProduct->FinalProduct Removal of ε-protecting group PurifiedProduct Purified N2-(1-Oxohexadecyl)-L-lysine FinalProduct->PurifiedProduct e.g., HPLC

Caption: Synthetic workflow for N2-(1-Oxohexadecyl)-L-lysine.

Experimental Protocol: Synthesis

This protocol is a generalized procedure and may require optimization based on specific laboratory conditions and available reagents.

Materials:

  • Nε-tert-Butoxycarbonyl-L-lysine (Nε-Boc-L-lysine)

  • Palmitoyl chloride

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

  • Trifluoroacetic acid (TFA)

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate or magnesium sulfate

  • Solvents for purification (e.g., acetonitrile, water for HPLC)

Procedure:

  • Acylation of Nε-Boc-L-lysine:

    • Dissolve Nε-Boc-L-lysine (1 equivalent) and a base such as triethylamine (2-3 equivalents) in an anhydrous solvent like dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

    • Cool the reaction mixture to 0°C in an ice bath.

    • Slowly add palmitoyl chloride (1-1.2 equivalents) dropwise to the stirred solution.

    • Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Work-up:

    • Once the reaction is complete, wash the organic layer sequentially with a mild acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Nα-palmitoyl-Nε-Boc-L-lysine.

  • Deprotection:

    • Dissolve the crude product in a minimal amount of dichloromethane.

    • Add an excess of trifluoroacetic acid (TFA) and stir at room temperature for 1-4 hours to remove the Boc protecting group.

    • Monitor the deprotection by TLC.

    • Remove the TFA and solvent under reduced pressure.

  • Purification:

    • The crude N2-(1-Oxohexadecyl)-L-lysine can be purified by recrystallization or by preparative high-performance liquid chromatography (HPLC) to yield the final product with high purity.

Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized N2-(1-Oxohexadecyl)-L-lysine.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The proton NMR spectrum should show characteristic signals for the palmitoyl chain (a triplet for the terminal methyl group around 0.8-0.9 ppm, a broad multiplet for the methylene protons between 1.2-1.6 ppm, and a triplet for the methylene group adjacent to the carbonyl at around 2.2-2.3 ppm). Signals corresponding to the lysine backbone protons will also be present. The chemical shifts of the α- and ε-amino protons will be indicative of their acylation status. For L-lysine, typical ¹H NMR shifts in D₂O are observed for the different protons along its carbon chain[4][5].

    • ¹³C NMR: The carbon NMR will show a characteristic signal for the carbonyl carbon of the amide bond (around 170-175 ppm) and multiple signals for the carbons of the palmitoyl chain and the lysine backbone.

  • Mass Spectrometry (MS):

    • Electrospray ionization (ESI) mass spectrometry is a suitable technique for determining the molecular weight of the compound. The expected [M+H]⁺ ion would be at m/z 385.6.

    • Tandem mass spectrometry (MS/MS) can be used to confirm the structure by analyzing the fragmentation pattern. Fragmentation of protonated lysine derivatives often involves the loss of ammonia or water[6]. The fragmentation of the acylated lysine will show characteristic losses of the palmitoyl group and fragments of the lysine backbone.

  • High-Performance Liquid Chromatography (HPLC):

    • Reversed-phase HPLC (RP-HPLC) is an effective method for assessing the purity of N2-(1-Oxohexadecyl)-L-lysine. A C18 column with a gradient of acetonitrile and water, often with an additive like trifluoroacetic acid (TFA) or formic acid, can be used for separation. For mass spectrometry compatible applications, formic acid is preferred over phosphoric acid in the mobile phase[][7].

Part 3: Biological Significance and Mechanism of Action

The introduction of a palmitoyl group to L-lysine significantly alters its biological properties, primarily by increasing its lipophilicity. This allows the molecule to interact with and integrate into lipid bilayers of cell membranes.

Interaction with Cell Membranes

N-acyl amino acids are known to intercalate into cell membranes, which can alter the biophysical properties of the membrane[8]. This interaction is a key aspect of their biological activity. The palmitoyl chain anchors the molecule within the hydrophobic core of the membrane, while the hydrophilic lysine headgroup remains at the membrane-water interface. This can influence membrane fluidity, permeability, and the function of membrane-associated proteins.

Modulation of Cellular Signaling

While the specific signaling pathways directly modulated by N2-(1-Oxohexadecyl)-L-lysine are still under investigation, evidence suggests that fatty acids and their derivatives can act as signaling molecules. Saturated fatty acids like palmitate have been shown to activate Toll-like receptor 4 (TLR4) and TLR2, initiating pro-inflammatory signaling cascades[9][10]. It is plausible that N2-(1-Oxohexadecyl)-L-lysine could interact with these receptors, although likely with different kinetics and downstream effects compared to free palmitate due to the presence of the lysine headgroup.

SignalingPathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus NPL N2-(1-Oxohexadecyl)-L-lysine TLR Toll-like Receptor (e.g., TLR2/4) NPL->TLR Potential Interaction MyD88 MyD88 TLR->MyD88 Recruitment TRAF6 TRAF6 MyD88->TRAF6 Activation Cascade NFkB NF-κB Activation TRAF6->NFkB Cytokines Pro-inflammatory Cytokine Production NFkB->Cytokines nucleus Gene Transcription

Caption: Postulated signaling pathway of N2-(1-Oxohexadecyl)-L-lysine.

Part 4: Applications in Research and Drug Development

The unique amphiphilic nature of N2-(1-Oxohexadecyl)-L-lysine makes it a valuable tool in various research and development applications.

Drug Delivery Systems

One of the most promising applications of N2-(1-Oxohexadecyl)-L-lysine is in the formulation of drug delivery systems, particularly liposomes and nanoparticles[11].

  • Liposome Formulation: The incorporation of N2-(1-Oxohexadecyl)-L-lysine into the lipid bilayer of liposomes can enhance their stability and modify their surface properties. The lysine headgroup can provide a positive charge, facilitating interaction with negatively charged cell membranes and potentially improving cellular uptake.

Experimental Protocol: Liposome Preparation with N2-(1-Oxohexadecyl)-L-lysine

This protocol describes the thin-film hydration method for preparing liposomes incorporating the title compound.

Materials:

  • Primary phospholipid (e.g., phosphatidylcholine)

  • Cholesterol

  • N2-(1-Oxohexadecyl)-L-lysine

  • Chloroform or a chloroform/methanol mixture

  • Aqueous buffer (e.g., phosphate-buffered saline, PBS)

  • Drug to be encapsulated (lipophilic or hydrophilic)

Procedure:

  • Lipid Film Formation:

    • Dissolve the primary phospholipid, cholesterol, and N2-(1-Oxohexadecyl)-L-lysine in the organic solvent in a round-bottom flask. If encapsulating a lipophilic drug, it should also be dissolved at this stage[12].

    • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

  • Hydration:

    • Hydrate the lipid film with the aqueous buffer (containing the hydrophilic drug, if applicable) by gentle rotation at a temperature above the phase transition temperature of the lipids. This will form multilamellar vesicles (MLVs).

  • Size Reduction:

    • To obtain unilamellar vesicles of a defined size, the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes with a specific pore size.

  • Purification:

    • Remove the unencapsulated drug by dialysis, gel filtration, or centrifugation.

Antimicrobial Research

Acylated amino acids have demonstrated antimicrobial properties[13]. The mechanism is thought to involve the disruption of the bacterial cell membrane by the lipophilic tail, leading to increased permeability and cell death.

Experimental Protocol: Antimicrobial Susceptibility Testing

The broth microdilution method is a standard technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

  • N2-(1-Oxohexadecyl)-L-lysine stock solution (in an appropriate solvent, e.g., DMSO)

  • Bacterial strain of interest

  • Sterile liquid growth medium (e.g., Mueller-Hinton broth)

  • 96-well microtiter plate

  • Spectrophotometer or plate reader

Procedure:

  • Preparation of Inoculum:

    • Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard).

  • Serial Dilution:

    • Perform a two-fold serial dilution of the N2-(1-Oxohexadecyl)-L-lysine stock solution in the growth medium across the wells of the 96-well plate.

  • Inoculation:

    • Inoculate each well with the bacterial suspension. Include a positive control (bacteria with no compound) and a negative control (medium only).

  • Incubation:

    • Incubate the plate at the optimal growth temperature for the bacterium (e.g., 37°C) for 18-24 hours.

  • Determination of MIC:

    • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth, which can be assessed visually or by measuring the optical density at 600 nm.

Conclusion

N2-(1-Oxohexadecyl)-L-lysine is a versatile molecule with significant potential in various scientific disciplines. Its unique amphiphilic structure, arising from the conjugation of a fatty acid to an amino acid, provides a platform for developing novel drug delivery systems and for probing biological processes at the membrane interface. A thorough understanding of its chemical properties, synthesis, and biological activities, as outlined in this guide, is essential for harnessing its full potential in research and therapeutic applications. Further investigations into its precise mechanisms of action and the development of optimized formulations will undoubtedly expand its utility in the future.

References

  • Separation of N2-(1-Oxodecyl)-L-lysine on Newcrom R1 HPLC column. SIELC. Available at: [Link]

  • Protein Palmitoylation in Leukocyte Signaling and Function. National Institutes of Health. Available at: [Link]

  • N2-(1-oxohexadecyl)-L-lysine. PubChem. Available at: [Link]

  • Amino Acid-Catalyzed Synthesis of Triarylimidazoles-A New Green Protocol. Available at: [Link]

  • Highly selective lysine acylation in proteins using a Lys-His tag sequence. Chemistry - A European Journal. Available at: [Link]

  • N-acyl amino acids and N-acyl neurotransmitter conjugates: neuromodulators and probes for new drug targets. National Institutes of Health. Available at: [Link]

  • Preparation, characterization and pharmacokinetics of N-palmitoyl chitosan anchored docetaxel liposomes. PubMed. Available at: [Link]

  • Effects of Acyl versus Aminoacyl Conjugation on the Properties of Antimicrobial Peptides. National Institutes of Health. Available at: [Link]

  • Structures of palmitoyl-L and DL-lysine monolayers at the air-water interface--polarization modulation infrared reflection absorption spectroscopic study. PubMed. Available at: [Link]

  • Discovery of lysine post-translational modifications through mass spectrometric detection. National Institutes of Health. Available at: [Link]

  • Peptide Nucleic Acids (PNAs) in Antimicrobial Therapy: A Next Generation Strategy. MDPI. Available at: [Link]

  • Toll-like receptor-2 is essential for the development of palmitate-induced insulin resistance in myotubes. PubMed. Available at: [Link]

  • (PDF) Liposome: composition, characterization, preparation, and recent innovation in clinical applications. ResearchGate. Available at: [Link]

  • Ion Mobility Separation of Isomeric Acyl-lysine Marks in Peptides. ACS Publications. Available at: [Link]

  • (PDF) Protocol for the purification, analysis, and handling of acyl carrier proteins from type I fatty acid and polyketide synthases. ResearchGate. Available at: [Link]

  • Synthesis of N6 -Palmitoyl-L-lysine. PrepChem.com. Available at: [Link]

  • ¹H NMR spectra of the l-lysine samples after hydrothermal treatment at... ResearchGate. Available at: [Link]

  • Amino Acid Based Antimicrobial Agents – Synthesis and Properties. National Institutes of Health. Available at: [Link]

  • Mass Spectrometry for Lysine Methylation: Principles, Progress, and Prospects. MDPI. Available at: [Link]

  • LYSINE. Iris Biotech GmbH. Available at: [Link]

  • An Update on Toll-like Receptor 2, Its Function and Dimerization in Pro- and Anti-Inflammatory Processes. MDPI. Available at: [Link]

  • Dual lysine and N‐terminal acetyltransferases reveal the complexity underpinning protein acetylation. PubMed Central. Available at: [Link]

  • Liposomal Formulations: A Recent Update. MDPI. Available at: [Link]

  • N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes. National Institutes of Health. Available at: [Link]

  • BMRB entry bmse000043 - L-Lysine. Biological Magnetic Resonance Bank. Available at: [Link]

  • Ion chemistry of protonated lysine derivatives. PubMed. Available at: [Link]

  • Elucidating N-acyl amino acids as a model protoamphiphilic system. PubMed Central. Available at: [Link]

  • Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. National Institutes of Health. Available at: [Link]

  • Chemical Proteomics Reveals Regulation of Bile Salt Hydrolases via Oxidative Post-translational Modifications. ACS Publications. Available at: [Link]

  • Palmitoylation in the TLR and NLR pathways. Membrane-bound Toll-like... ResearchGate. Available at: [Link]

  • Synthesis of a L-Lysine-Based Alternate Alpha,epsilon-Peptide: A Novel Linear Polycation With Nucleic Acids-Binding Ability. PubMed. Available at: [Link]

  • (PDF) Formulation Methods and Applications of Liposomes in Drug Delivery: Review Article. ResearchGate. Available at: [Link]

  • Ion fragmentation of small molecules in mass spectrometry. Available at: [Link]

  • Separation and Refining of Amino acids. Diaion. Available at: [Link]

  • (PDF) N-Acyl amino acids and their impact on biological processes. ResearchGate. Available at: [Link]

  • Inhibition of Toll-Like Receptor Signaling as a Promising Therapy for Inflammatory Diseases: A Journey from Molecular to Nano Therapeutics. Frontiers. Available at: [Link]

  • Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins. National Institutes of Health. Available at: [Link]

  • Microbial dl-Peptidases Enable Predator Defense and Facilitate Structure Elucidation of Complex Natural Products. ACS Publications. Available at: [Link]

  • N-acyl amino acids and N-acyl neurotransmitter conjugates: neuromodulators and probes for new drug targets. PubMed. Available at: [Link]

  • 2018 USABO Open Exam. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Supramolecular Electrospinning of N2-(1-Oxohexadecyl)-L-lysine Nanofibers

This Application Note is structured to guide researchers through the advanced process of electrospinning N2-(1-Oxohexadecyl)-L-lysine (C16-Lys), a lipidated amino acid capable of self-assembly. Unlike conventional polyme...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to guide researchers through the advanced process of electrospinning N2-(1-Oxohexadecyl)-L-lysine (C16-Lys), a lipidated amino acid capable of self-assembly.

Unlike conventional polymer electrospinning, which relies on chain entanglement, this process relies on supramolecular polymerization .[1] The guide distinguishes between Pure Supramolecular Spinning (high difficulty, high purity) and Carrier-Assisted Spinning (robust, mechanically stable).[1]

Introduction & Scientific Rationale

N2-(1-Oxohexadecyl)-L-lysine (C16-Lys) is an amphiphilic molecule comprising a hydrophilic lysine headgroup and a hydrophobic palmitoyl (C16) tail.[1] While traditional electrospinning uses high molecular weight polymers (e.g., PCL, PLA) to prevent jet breakup via chain entanglements, C16-Lys lacks these covalent chains.[1]

Instead, C16-Lys must undergo Supramolecular Polymerization prior to or during the flight of the jet.[1] The molecules self-assemble into long, worm-like micelles or fibrils driven by:

  • Hydrophobic Collapse: The C16 tails aggregate to shield themselves from polar solvents.[1]

  • Hydrogen Bonding: The amide linkages facilitate

    
    -sheet-like stacking.
    
  • Electrostatic Repulsion: The charged lysine amines prevent uncontrolled precipitation, maintaining a colloidal gel state.[1]

Why spin C16-Lys?

  • Bioactivity: The high density of exposed lysine residues mimics the extracellular matrix (ECM), promoting cell adhesion.[1]

  • Drug Delivery: The hydrophobic core of the self-assembled fibril can solubilize and release hydrophobic drugs.[1]

  • Reversibility: Unlike covalent polymers, these fibers are biodegradable and responsive to pH/enzymatic triggers.[1]

Mechanistic Pathway

The transition from a monomeric solution to a solid nanofiber involves a critical "Sol-Gel" transition within the electrospinning jet.

G cluster_0 Solution Phase cluster_1 Jet Flight (Evaporation) cluster_2 Collection Monomer C16-Lys Monomer (Amphiphilic) Micelle Spherical/Worm-like Micelle Monomer->Micelle Concentration > CGC Fibril Supramolecular Fibril (β-sheet) Micelle->Fibril Solvent Evap. Shear Stress Entanglement Fibril Entanglement Fibril->Entanglement Rapid Gelation Fiber Solid Nanofiber (Nanostructured) Entanglement->Fiber Deposition

Figure 1: The self-assembly pathway.[1] Successful spinning requires the 'Fibril' stage to occur before the jet breaks into droplets (Rayleigh instability).[1]

Experimental Protocols

Protocol A: Pure Supramolecular Electrospinning (Advanced)

Use this method to create fibers composed 100% of C16-Lys.[1] Note: This produces fragile fibers suitable for cell culture coatings, not structural scaffolds.[1]

Materials:

  • N2-(1-Oxohexadecyl)-L-lysine (Lyophilized powder).[1]

  • Solvent System: HFIP (1,1,1,3,3,3-Hexafluoro-2-propanol) or Methanol/Water (90:10 v/v).[1] HFIP promotes

    
    -helix to 
    
    
    
    -sheet transitions.
  • Additives: None.

Procedure:

  • Dissolution: Dissolve C16-Lys in HFIP at a high concentration (10–15 wt% ).

    • Insight: You must exceed the Critical Gelation Concentration (CGC).[1] If the solution is clear and flows like water, it will electrospray (beads), not spin.[1] It should be viscous/gel-like.[1]

  • Aging (Critical Step): Allow the solution to "age" at room temperature for 24–48 hours.[1]

    • Mechanism:[1][2] This allows short micelles to elongate into overlapping fibrils, creating the necessary viscoelasticity.[1]

  • Setup:

    • Syringe: 5 mL glass syringe (plastic may degrade in HFIP).

    • Needle: 22G blunt tip.[1]

    • Collector: Polished aluminum foil or conductive glass (ITO).[1]

  • Spinning Parameters:

    • Voltage: 15–20 kV (Higher field needed to overcome surface tension of small molecules).[1]

    • Distance: 10–12 cm.[1]

    • Flow Rate: 0.3–0.5 mL/h (Keep low to allow solvent evaporation).

  • Post-Treatment: Crosslinking is often required for stability in water.[1] Expose fibers to glutaraldehyde vapor or EDC/NHS solution for 2 hours.[1]

Protocol B: Carrier-Assisted Electrospinning (Recommended)

Use this method to create robust scaffolds where C16-Lys functionalizes the surface of a structural polymer.

Materials:

  • C16-Lys.[1]

  • Carrier Polymer: Poly(ε-caprolactone) (PCL, MW 80k) or Poly(ethylene oxide) (PEO, MW 400k).[1]

  • Solvent: Chloroform/Methanol (3:1 v/v).[1]

Procedure:

  • Stock Preparation:

    • Solution A: 12 wt% PCL in Chloroform/Methanol.

    • Solution B: 10 wt% C16-Lys in Methanol (warm to 40°C to dissolve).

  • Blending: Mix Solution A and B to achieve a final ratio of 90:10 to 70:30 (PCL:C16-Lys) .

    • Insight: C16-Lys is amphiphilic and will migrate to the surface of the jet during spinning to lower surface energy, effectively coating the PCL fiber.[1]

  • Spinning Parameters:

    • Voltage: 12–15 kV.[1]

    • Distance: 15 cm.

    • Flow Rate: 1.0 mL/h.[1]

  • Collection: Spin onto a rotating mandrel (500 rpm) for aligned fibers or a flat plate for random mats.

Data Summary & Characterization Standards

Compare your results against these benchmarks to validate fiber quality.

ParameterPure C16-Lys FibersPCL/C16-Lys BlendValidation Method
Fiber Diameter 50 – 200 nm400 – 800 nmSEM (Scanning Electron Microscopy)
Morphology Ribbon-like, short aspect ratioCylindrical, continuousSEM
Secondary Structure Dominant

-sheet
Mixed (Amorphous PCL +

-sheet)
FTIR / CD Spectroscopy
Water Stability Low (dissolves unless crosslinked)High (stable scaffold)Immersion test (24h PBS)
Surface Charge Positive (+30 mV)Positive (+15 to +25 mV)Zeta Potential
Troubleshooting Guide
  • Problem: "Beading" instead of fibers.

    • Cause: Concentration is below the entanglement threshold (or CGC).[1]

    • Fix: Increase C16-Lys concentration or allow longer aging time for fibril growth.[1]

  • Problem: Needle clogging.

    • Cause: Gelation occurring too fast at the tip.[1]

    • Fix: Increase flow rate slightly or use a coaxial needle with solvent vapor in the outer shell.[1]

References

  • Stupp, S. I., et al. (2010).[1] "Supramolecular Assembly of Peptide Amphiphiles." Accounts of Chemical Research. (Foundational mechanism of C16-peptide assembly).[1] Link[1]

  • Hartgerink, J. D., et al. (2001).[1] "Self-Assembly and Mineralization of Peptide-Amphiphile Nanofibers." Science. ( seminal work on C16-tail assembly).[1] Link[1]

  • Ramakrishna, S., et al. (2018).[1] "Biocompatible antimicrobial electrospun nanofibers functionalized with ε-poly-l-lysine." International Journal of Pharmaceutics. (Protocol reference for Lysine-based spinning). Link

  • Salas, C., et al. (2026).[1][3] "Solution electrospinning of nanofibres." ResearchGate.[1][3][4] (General electrospinning parameters). Link

  • Gazit, E. (2022).[1][5] "Self-assembly of amphiphilic amino acid derivatives for biomedical applications." PubMed.[1] (Review of amino acid lipid assembly). Link

Sources

Application

Application Notes and Protocols for the Selective N-ε-Acylation of L-Lysine with Palmitic Acid

Authored by: A Senior Application Scientist Abstract This comprehensive technical guide provides detailed protocols and expert insights for the selective N-ε-acylation of L-lysine with palmitic acid, yielding N-ε-palmito...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: A Senior Application Scientist

Abstract

This comprehensive technical guide provides detailed protocols and expert insights for the selective N-ε-acylation of L-lysine with palmitic acid, yielding N-ε-palmitoyl-L-lysine. This lipoamino acid is of significant interest in drug delivery, cosmetics, and biotechnology due to its amphiphilic nature, biocompatibility, and ability to modify the properties of peptides and other molecules. This document explores two primary synthetic strategies: the use of an activated palmitic acid ester and a copper(II) chelation method for selective protection of the α-amino group. The guide is intended for researchers, scientists, and drug development professionals, offering a blend of step-by-step instructions, mechanistic explanations, and practical advice for successful synthesis, purification, and characterization.

Introduction: The Significance of N-ε-Palmitoyl-L-Lysine

The covalent attachment of fatty acids to amino acids, peptides, and proteins is a critical modification in both biological systems and synthetic constructs.[1] N-acylation of L-lysine, particularly at the ε-amino group of its side chain, with a long-chain saturated fatty acid like palmitic acid, creates a valuable class of molecules known as lipoamino acids.[2] N-ε-palmitoyl-L-lysine possesses a hydrophilic amino acid head group and a hydrophobic lipid tail, rendering it an effective surfactant and a building block for creating lipidated peptides with enhanced membrane affinity.[3][]

The primary challenge in the synthesis of N-ε-palmitoyl-L-lysine lies in achieving regioselectivity. L-lysine has two primary amino groups: the α-amino group and the ε-amino group. Selective acylation of the ε-amino group is often desired to maintain a free α-amino group for further peptide coupling or other modifications. This guide details robust methods to achieve this selectivity, ensuring high yield and purity of the target compound.

Understanding the Chemistry: Strategies for Selective Acylation

The key to selective N-ε-acylation is to exploit the differential reactivity of the two amino groups of L-lysine. The α-amino group is generally more nucleophilic than the ε-amino group. However, by manipulating reaction conditions and employing protective chemistries, the reaction can be directed to the desired position.

Two primary strategies are discussed herein:

  • Method A: Activated Ester Acylation. This approach utilizes a pre-activated form of palmitic acid, such as an N-hydroxysuccinimide (NHS) ester. While this method can lead to a mixture of products if not carefully controlled, adjusting the pH can favor acylation at the less basic ε-amino group.

  • Method B: Copper(II) Chelation for α-Amino Group Protection. This elegant and highly effective method involves the formation of a copper(II) complex with L-lysine.[5] The copper ion coordinates with the α-amino and carboxyl groups, effectively protecting them from reacting with the acylating agent and leaving the ε-amino group available for acylation.[6]

Experimental Protocols

Materials and Reagents
ReagentGradeSupplier (Example)Notes
L-Lysine Hydrochloride≥98%Sigma-Aldrich
Palmitic Acid≥99%Sigma-Aldrich
N-Hydroxysuccinimide (NHS)≥98%Sigma-AldrichFor Method A
Dicyclohexylcarbodiimide (DCC)≥99%Sigma-AldrichFor Method A
Triethylamine (TEA)≥99%Sigma-Aldrich
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)≥98%Fisher ScientificFor Method B
Palmitoyl Chloride≥98%Sigma-AldrichFor Method B
Sodium Carbonate (Na₂CO₃)ACS GradeVWR
Ethylenediaminetetraacetic Acid (EDTA)≥99%Sigma-AldrichFor Method B
DioxaneAnhydrousSigma-Aldrich
AcetoneACS GradeFisher Scientific
Ethyl AcetateACS GradeFisher Scientific
Hydrochloric Acid (HCl)37%Fisher Scientific
Glacial Acetic AcidACS GradeFisher Scientific

Safety Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Palmitoyl chloride is corrosive and moisture-sensitive. DCC is a potent allergen. Consult the Safety Data Sheets (SDS) for all reagents before use.

Protocol A: N-ε-Acylation using Succinimidyl Palmitate

This method involves the initial preparation of an activated palmitic acid ester, which then reacts with L-lysine.

Step 1: Synthesis of N-Hydroxysuccinimide Ester of Palmitic Acid (Palmitic Acid-NHS)
  • In a round-bottom flask, dissolve palmitic acid (1.0 eq) and N-hydroxysuccinimide (1.1 eq) in anhydrous dioxane.

  • Cool the solution to 0 °C in an ice bath with stirring.

  • Add dicyclohexylcarbodiimide (DCC) (1.1 eq) to the solution. A white precipitate of dicyclohexylurea (DCU) will form.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Filter off the DCU precipitate and wash it with a small amount of cold dioxane.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude palmitic acid-NHS ester. This can be used in the next step without further purification.

Step 2: Acylation of L-Lysine
  • Dissolve L-lysine hydrochloride (1.0 eq) in a mixture of water and acetone.

  • Add triethylamine (2.2 eq) to deprotonate the amino groups and neutralize the hydrochloride.[7]

  • Dissolve the crude palmitic acid-NHS ester (1.0 eq) in acetone and add it dropwise to the L-lysine solution with vigorous stirring at room temperature.[7]

  • Maintain the reaction at room temperature and stir for 4-6 hours.[7]

  • Monitor the reaction progress by thin-layer chromatography (TLC).

Step 3: Work-up and Purification
  • Remove the organic solvent (acetone and any remaining dioxane) under reduced pressure.

  • Acidify the remaining aqueous solution to pH 2-3 with 1 M HCl. A white precipitate of N-ε-palmitoyl-L-lysine will form.

  • Collect the precipitate by vacuum filtration.

  • Wash the precipitate thoroughly with cold water to remove unreacted L-lysine and triethylamine hydrochloride.

  • Further wash the precipitate with ethanol to remove any remaining impurities.[7]

  • Recrystallize the crude product from glacial acetic acid to obtain pure N-ε-palmitoyl-L-lysine.[7]

  • Dry the final product under vacuum.

Protocol B: Selective N-ε-Acylation via Copper(II) Chelation

This is the preferred method for achieving high regioselectivity.

Step 1: Formation of the L-Lysine-Copper(II) Complex
  • Dissolve L-lysine hydrochloride (1.0 eq) in water.

  • In a separate flask, dissolve copper(II) sulfate pentahydrate (0.5 eq) in water.[5]

  • Add the copper sulfate solution to the lysine solution. A deep blue solution will form, indicating the formation of the copper complex.[5]

  • Adjust the pH of the solution to approximately 9 with a solution of sodium carbonate.[5] This pH adjustment is critical for maintaining the stability of the complex and ensuring the ε-amino group is sufficiently nucleophilic.

Step 2: Acylation Reaction
  • Cool the deep blue solution of the lysine-copper complex to 5-10 °C in an ice-water bath.

  • Dissolve palmitoyl chloride (1.0 eq) in a minimal amount of cold dioxane.

  • Add the palmitoyl chloride solution dropwise to the vigorously stirred copper complex solution.[5]

  • Maintain the pH of the reaction mixture at ~9 by the intermittent addition of 2 M sodium carbonate solution.[5]

  • Allow the reaction to proceed for 2-3 hours at 5-10 °C.[5]

Step 3: Decomposition of the Copper Complex and Product Isolation
  • To decompose the copper complex, add a solution of EDTA (1.5 eq) to the reaction mixture. The EDTA will chelate the copper ions, breaking the protective complex.[5]

  • Adjust the pH of the solution to 4-5 with 1 M HCl. The color of the solution should fade.

  • The N-ε-palmitoyl-L-lysine product will precipitate out of the solution.

  • Collect the crude product by vacuum filtration and wash with cold water.

  • For higher purity, the product can be extracted into ethyl acetate, washed with brine, dried over anhydrous sodium sulfate, and the solvent evaporated.[5]

  • Recrystallize the product from a suitable solvent system, such as ethanol/water or acetic acid.

Visualization of Workflows and Mechanisms

Reaction Mechanism: Acylation via Copper Chelation

cluster_protection Step 1: Protection cluster_acylation Step 2: Acylation cluster_deprotection Step 3: Deprotection Lysine L-Lysine Lysine_Cu [Cu(Lys)₂] Complex (α-amino & carboxyl protected) Lysine->Lysine_Cu CuSO4 CuSO₄ CuSO4->Lysine_Cu Product_Cu Acylated Cu Complex Lysine_Cu->Product_Cu ε-NH₂ attacks PalmitoylCl Palmitoyl Chloride PalmitoylCl->Product_Cu FinalProduct N-ε-Palmitoyl-L-Lysine Product_Cu->FinalProduct pH adjustment EDTA EDTA EDTA->FinalProduct

Caption: Copper(II) chelation protects the α-amino group for selective acylation.

Experimental Workflow: General Procedure

start Start: Reagents protection Protection of α-Amino Group (e.g., Cu Chelation) start->protection activation Activation of Palmitic Acid (e.g., NHS ester) start->activation reaction Acylation Reaction protection->reaction activation->reaction workup Work-up (Quenching, pH Adjustment) reaction->workup purification Purification (Filtration, Recrystallization) workup->purification characterization Characterization (NMR, MS, FTIR) purification->characterization end Final Product characterization->end

Caption: Key stages from starting materials to the final, purified product.

Characterization of N-ε-Palmitoyl-L-Lysine

A self-validating protocol requires thorough characterization of the final product to confirm its identity and purity.

TechniqueExpected Results
¹H NMR Appearance of new signals corresponding to the palmitoyl chain's aliphatic protons (a broad multiplet around 1.25 ppm for the -(CH₂)₁₂- group, and triplets around 0.88 ppm for the terminal -CH₃ and 2.2 ppm for the -CH₂- adjacent to the carbonyl). The characteristic signals for the lysine backbone protons should be present.[8]
Mass Spectrometry (MS) The molecular ion peak corresponding to the exact mass of N-ε-palmitoyl-L-lysine (C₂₂H₄₄N₂O₃, Molecular Weight: 384.60 g/mol ) should be observed. For ESI-MS, look for [M+H]⁺ at m/z 385.6.
FT-IR Spectroscopy Presence of a strong amide I band (C=O stretch) around 1640 cm⁻¹ and an amide II band (N-H bend) around 1540 cm⁻¹. The characteristic N-H stretching vibrations of the primary α-amino group and the secondary amide group will be observed around 3300-3400 cm⁻¹.[9]
Melting Point A sharp melting point indicates high purity. Literature values can be used for comparison.
TLC/HPLC A single spot on TLC or a single peak in the HPLC chromatogram indicates the purity of the compound.

Troubleshooting and Expert Insights

  • Low Yield:

    • Cause: Incomplete reaction or loss during work-up.

    • Solution: Ensure the acylating agent is sufficiently reactive (use fresh palmitoyl chloride or ensure complete formation of the NHS ester). Optimize reaction time and temperature. Be careful during pH adjustments and extractions to avoid product loss.

  • Presence of Di-acylated Product:

    • Cause: Lack of selectivity, especially in Method A.

    • Solution: Switch to the copper chelation method (Method B) for superior selectivity. In Method A, carefully control the stoichiometry of the acylating agent and the pH.

  • Product is an Oil or Gummy Solid:

    • Cause: Presence of impurities or residual solvent.

    • Solution: Ensure thorough washing of the crude product. Perform recrystallization from an appropriate solvent system. Dry the product under high vacuum for an extended period.

  • Causality Behind Copper Chelation: The formation of a stable five-membered ring between the copper(II) ion and the α-amino and carboxyl groups of lysine is thermodynamically favored. This chelation effectively masks these functional groups, preventing them from participating in the acylation reaction.[6][10]

Conclusion

The selective N-ε-acylation of L-lysine with palmitic acid is a valuable synthetic transformation for creating functional lipoamino acids. The copper(II) chelation method offers a robust and highly selective route to the desired product, N-ε-palmitoyl-L-lysine. Careful execution of the protocol, coupled with thorough purification and characterization, will ensure the successful synthesis of this versatile molecule for applications in research and development.

References

  • AIP Conference Proceedings. (2019). Synthesis N-Palmitoyl Lysine from Palmitate Acid and L-Lysine Used Mixed Solvent: Effect of Temperature and Reaction Time. Available at: [Link]

  • ResearchGate. (2019). Synthesis N-palmitoyl lysine from palmitate acid and L-lysine used mixed solvent: Effect of temperature and reaction time | Request PDF. Available at: [Link]

  • OkayChem. (n.d.). Understanding Nε-Acetyl-L-lysine: Properties, Synthesis, and Market Trends. Available at: [Link]

  • AIP Publishing. (2019). Synthesis N-palmitoyl lysine from palmitate acid and L-lysine used mixed solvent: Effect of temperature and reaction time. Available at: [Link]

  • ResearchGate. (n.d.). ¹H-NMR spectrum of Nε-Fmoc-l-Lysine ΝCA in CDCl3. Available at: [Link]

  • ResearchGate. (n.d.). Genetically Encoding N-epsilon-Methyl-L-lysine in Recombinant Histones. Available at: [Link]

  • Google Patents. (n.d.). EP0712862A2 - Selective acylation of epsilon-amino groups.
  • ResearchGate. (n.d.). Synthetic procedure used to obtain Nα-acylation lysine based derivatives. Available at: [Link]

  • PMC. (n.d.). Rapid and selective detection of fatty acylated proteins using ω-alkynyl-fatty acids and click chemistry. Available at: [Link]

  • PubMed. (n.d.). Expression and Purification of Site-Specifically Lysine-Acetylated and Natively-Folded Proteins for Biophysical Investigations. Available at: [Link]

  • PubMed. (2010). Copper(II)-selective chelation improves function and antioxidant defences in cardiovascular tissues of rats as a model of diabetes. Available at: [Link]

  • ResearchGate. (n.d.). ¹H NMR spectra of the l-lysine samples after hydrothermal treatment. Available at: [Link]

  • ResearchGate. (n.d.). Copper chelate method of protecting alpha nitrogen during lysine phosphorylation. Available at: [Link]

  • PMC. (2020). Immunoprecipitation of Acetyl-lysine And Western Blotting of Long-chain acyl-CoA Dehydrogenases and Beta-hydroxyacyl-CoA Dehydrogenase in Palmitic Acid Treated Human Renal Tubular Epithelial Cells. Available at: [Link]

  • Google Patents. (n.d.). US2878282A - Purification of lysine.
  • PubChem. (n.d.). epsilon-Acetyl-L-lysine. Available at: [Link]

  • ScienceDirect. (2016). Fatty acid acylation of proteins: Specific roles for palmitic, myristic and caprylic acids. Available at: [Link]

  • PMC. (n.d.). The lysine degradation pathway analyzed with 1H-NMR-targeted metabolomics of MG63 cells on poly(l-lactide)-based scaffolds. Available at: [Link]

  • Roskilde University. (2022). Highly Selective Lysine Acylation in Proteins Using a Lys-His Tag Sequence. Available at: [Link]

  • PMC. (n.d.). Chemical approaches for investigating site-specific protein S-fatty acylation. Available at: [Link]

  • PubMed. (n.d.). Structures of palmitoyl-L and DL-lysine monolayers at the air-water interface--polarization modulation infrared reflection absorption spectroscopic study. Available at: [Link]

  • PrepChem.com. (n.d.). Synthesis of N6 -Palmitoyl-L-lysine. Available at: [Link]

  • ACS Publications. (n.d.). Preparation and Properties of Nα-Acyl Lysine Esters1. Available at: [Link]

  • Frontiers. (n.d.). Lysine Fatty Acylation: Regulatory Enzymes, Research Tools, and Biological Function. Available at: [Link]

  • IRIS UniCa. (2017). Palmitic Acid: Physiological Role, Metabolism and Nutritional Implications. Available at: [Link]

  • RSC Publishing. (2023). Recent advances in synthesis of polymers based on palm oil and its fatty acids. Available at: [Link]

  • MDPI. (n.d.). Copper Chelation Therapy Attenuates Periodontitis Inflammation through the Cuproptosis/Autophagy/Lysosome Axis. Available at: [Link]

  • National Institutes of Health. (2019). Design, synthesis and properties investigation of Nα-acylation lysine based derivatives. Available at: [Link]

  • PubMed. (n.d.). The speciation of lysine-complexed copper as a bovine nutritional supplement. Available at: [Link]

Sources

Method

Application Notes and Protocols: Incorporation of N2-(1-Oxohexadecyl)-L-lysine into Liposomes

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Abstract This comprehensive guide details the incorporation of N2-(1-Oxohexadecyl)-L-lysine, a palmitoylated amin...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This comprehensive guide details the incorporation of N2-(1-Oxohexadecyl)-L-lysine, a palmitoylated amino acid, into liposomal vesicles. N-acylated amino acids are a class of molecules with significant potential in drug delivery, acting as functional components of the lipid bilayer to modulate its physical properties and to serve as anchoring points for further surface modifications.[1][2] This document provides a foundational understanding of the principles governing the integration of such amphiphilic molecules into liposomes, followed by detailed, field-proven protocols for their formulation, characterization, and stability assessment. The methodologies are presented with an emphasis on the rationale behind each step, ensuring a reproducible and robust formulation process for researchers in pharmaceutical sciences and drug development.

Introduction: The Rationale for Incorporating N2-(1-Oxohexadecyl)-L-lysine into Liposomes

Liposomes are versatile, self-assembled vesicles composed of one or more lipid bilayers, and are a cornerstone of modern drug delivery systems.[3] Their ability to encapsulate both hydrophilic and lipophilic therapeutic agents, coupled with their biocompatibility, makes them ideal carriers for targeted therapies. The functionalization of the liposomal surface is a key strategy to enhance their therapeutic efficacy, improve stability, and control drug release kinetics.

N2-(1-Oxohexadecyl)-L-lysine is an amphiphilic molecule consisting of a hydrophilic L-lysine headgroup and a lipophilic 16-carbon acyl chain (palmitoyl group). The incorporation of such N-acyl amino acids into the liposomal bilayer can serve several strategic purposes:[1][2]

  • Modulation of Bilayer Properties: The bulky amino acid headgroup and the long acyl chain can influence the packing of phospholipids, altering membrane fluidity, permeability, and phase transition temperature.[4]

  • Surface Functionalization: The lysine headgroup presents reactive amine and carboxylic acid moieties on the liposome surface, which can be utilized for the covalent attachment of targeting ligands, polymers (e.g., PEG), or other functional molecules.

  • Enhanced Stability: The integration of acylated amino acids can potentially increase the stability of the liposomal formulation by modifying the surface charge and steric hindrance.

This guide will focus on the practical aspects of incorporating N2-(1-Oxohexadecyl)-L-lysine into liposomes using the widely adopted thin-film hydration method.

Foundational Principles of Incorporation

The successful incorporation of N2-(1-Oxohexadecyl)-L-lysine into a liposomal bilayer is governed by its amphiphilic nature. The hydrophobic palmitoyl chain will preferentially intercalate into the hydrophobic core of the lipid bilayer, while the polar lysine headgroup will be oriented towards the aqueous phase at the liposome's surface.

The Critical Role of Cholesterol

Cholesterol is an indispensable component in many liposomal formulations, where it modulates the fluidity, elasticity, and permeability of the lipid bilayer.[5] When incorporating a molecule with a relatively bulky headgroup like N2-(1-Oxohexadecyl)-L-lysine, cholesterol helps to fill the interstitial spaces between the phospholipid molecules, thereby reducing the packing defects and enhancing the mechanical rigidity and stability of the membrane.[5] This prevents uncontrolled leakage of encapsulated contents and improves the liposome's resilience in biological fluids.

Selection of Phospholipids

The choice of phospholipids is critical and will depend on the desired properties of the final liposome formulation, such as rigidity, charge, and in vivo circulation time. Common choices include:

  • Saturated Phospholipids: Such as 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC), which form more rigid and less permeable bilayers.

  • Unsaturated Phospholipids: Like 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC), which result in more fluid and flexible membranes.

The combination of different phospholipids can be used to fine-tune the properties of the liposomes.[5]

Experimental Protocols

Materials and Reagents
  • N2-(1-Oxohexadecyl)-L-lysine

  • Phospholipids (e.g., DPPC, DOPC, or a mixture)

  • Cholesterol

  • Organic Solvents (e.g., Chloroform, Methanol)

  • Hydration Buffer (e.g., Phosphate-Buffered Saline (PBS) pH 7.4)

Protocol 1: Liposome Formulation via Thin-Film Hydration

The thin-film hydration method is a robust and widely used technique for preparing liposomes.[6] It involves the dissolution of lipids in an organic solvent, followed by the evaporation of the solvent to form a thin lipid film, which is then hydrated with an aqueous buffer.

Workflow for Thin-Film Hydration:

ThinFilmHydration A 1. Lipid Dissolution B 2. Film Formation A->B Rotary Evaporation C 3. Film Drying B->C High Vacuum D 4. Hydration C->D Add Aqueous Buffer E 5. Sonication/Extrusion D->E Size Reduction F 6. Purification E->F Removal of Unencapsulated Material EncapsulationEfficiency A 1. Liposome Suspension B 2. Separation of Free Compound A->B Centrifugation/Dialysis C 3. Lysis of Liposomes B->C Add Detergent (e.g., Triton X-100) D 4. Quantification C->D HPLC/LC-MS E 5. Calculation D->E

Sources

Application

cell culture protocols involving N2-(1-Oxohexadecyl)-L-lysine substrates

Application Note: Advanced Cell Culture Architectures Using N2-(1-Oxohexadecyl)-L-lysine Supramolecular Substrates Executive Summary This guide details the application of N2-(1-Oxohexadecyl)-L-lysine (also known as -Palm...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Advanced Cell Culture Architectures Using N2-(1-Oxohexadecyl)-L-lysine Supramolecular Substrates

Executive Summary

This guide details the application of N2-(1-Oxohexadecyl)-L-lysine (also known as


-Palmitoyl-L-Lysine or 

-Lys) as a bioactive substrate for advanced cell culture.[1] Unlike polymeric poly-L-lysine (PLL), this low-molecular-weight lipoamino acid functions as a peptide amphiphile .[1] It possesses a unique capacity to self-assemble into nanofibrous hydrogels or stable monolayers, driven by the hydrophobic effect of the palmitoyl tail and the hydrogen bonding of the amide backbone.[1]

These protocols are designed for researchers requiring defined, serum-free scaffolds that mimic the extracellular matrix (ECM) while retaining the cationic adhesive properties of the free


-amine side chain.[1]

Mechanistic Principles & Molecular Logic

To successfully utilize N2-(1-Oxohexadecyl)-L-lysine, one must understand its supramolecular behavior.[1] The molecule consists of three functional domains:[1]

  • Hydrophobic Tail (

    
    ):  Drives self-assembly via van der Waals forces and hydrophobic collapse.[1]
    
  • Chiral Spacer (L-Lysine Alpha-Carbon): Dictates the twist and morphology of the resulting nanofibers.[1]

  • Ionizable Headgroup (Free

    
    -Amine):  Provides a positive charge (
    
    
    
    ) at physiological pH, essential for electrostatic interaction with negatively charged cell membranes (sialic acid residues).[1]

Self-Assembly Trigger: The transition from a soluble surfactant state to a solid hydrogel substrate is pH- and salt-dependent.[1] At high pH (>10), the carboxylic acid is deprotonated, and the molecule is soluble.[1] Lowering the pH to neutral (7.4) or adding divalent cations (


) screens the charge repulsion, triggering the formation of high-aspect-ratio nanofibers that entangle to form a hydrogel.[1]
Pathway Diagram: Self-Assembly of N2-Palmitoyl-Lysine

SelfAssembly Monomer Soluble Monomer (High pH / Low Salt) Micelle Spherical Micelles (Critical Micelle Conc.) Monomer->Micelle Hydrophobic Effect Fiber Nanofibers (Beta-Sheet Stacking) Micelle->Fiber pH < pKa or +Salts Hydrogel 3D Hydrogel Scaffold (Entangled Network) Fiber->Hydrogel Fiber Entanglement CellAdhesion Cell Adhesion (Electrostatic Interaction) Hydrogel->CellAdhesion Free ε-NH3+ Binding

Caption: The hierarchical assembly of N2-(1-Oxohexadecyl)-L-lysine from monomers to bioactive hydrogel scaffolds.[1]

Experimental Protocols

Protocol A: Preparation of 2D Bioactive Monolayers (Surface Coating)

Use Case: Enhancing adhesion of semi-adherent cells (e.g., HEK293, neuronal precursors) on glass or plastic without using animal-derived ECM.[1]

Materials:

  • N2-(1-Oxohexadecyl)-L-lysine (Powder, >95% purity)[1]

  • Solvent: Ethanol (100%) or Dimethyl Sulfoxide (DMSO)[1]

  • Buffer: PBS (pH 7.4)[1]

  • Substrate: Tissue culture treated plastic or glass coverslips[1]

Step-by-Step Methodology:

  • Stock Solution Preparation:

    • Dissolve N2-(1-Oxohexadecyl)-L-lysine in 100% Ethanol to a concentration of 1.0 mg/mL .

    • Note: Sonicate at 40°C for 10 minutes if turbidity persists. The amphiphile requires energy to overcome crystal lattice forces.[1]

  • Dilution & Coating:

    • Dilute the stock solution 1:10 in sterile PBS to a final working concentration of 100 µg/mL .

    • Critical Step: Perform this dilution immediately before use to prevent premature aggregation in the tube.[1]

    • Dispense 200 µL/cm² onto the culture surface.[1]

  • Evaporation & Annealing:

    • Allow the solution to sit in a laminar flow hood (lid open) for 30–60 minutes.

    • Mechanism:[1] As the ethanol evaporates, the palmitoyl tails orient toward the hydrophobic plastic surface, exposing the cationic lysine heads to the aqueous phase.[1]

  • Washing:

    • Aspirate the coating solution.[1]

    • Rinse twice with sterile PBS to remove unbound amphiphiles.[1]

    • Validation: The surface should remain optically clear.[1] If white precipitates are visible, the concentration was too high; repeat with 50 µg/mL.

Protocol B: 3D Hydrogel Scaffold Formation & Cell Encapsulation

Use Case: Creating a 3D microenvironment for stem cell differentiation or spheroid growth.[1]

Materials:

  • N2-(1-Oxohexadecyl)-L-lysine[2][3][4]

  • 1M NaOH and 1M HCl[1]

  • 10X PBS or DMEM Powder[1]

  • Target Cells (e.g., MSCs, Fibroblasts)[1]

Step-by-Step Methodology:

  • Precursor Solubilization (Alkaline Method):

    • Weigh 10 mg of N2-(1-Oxohexadecyl)-L-lysine.[1]

    • Add 900 µL of sterile deionized water.

    • Add 10-20 µL of 1M NaOH.[1] Vortex until the solution is completely clear.

    • Checkpoint: The pH should be approx. 10-11.[1] The amphiphile is now a charged monomer/micelle.[1]

  • Cell Preparation:

    • Pellet cells and resuspend them in 100 µL of 10X PBS or concentrated media.

    • Density: Aim for

      
       cells/mL in the final gel volume.
      
  • Gelation Trigger (The pH Switch):

    • Crucial Step: Rapidly mix the 100 µL cell suspension (buffered) into the 900 µL alkaline amphiphile solution.

    • The buffering capacity of the 10X PBS/Media will drop the pH toward 7.4.[1]

    • Optional: If gelation is slow, add 1M HCl dropwise (very carefully) to reach pH 7.4.[1]

  • Curing:

    • Pipette the mixture immediately into well plates (e.g., 50 µL per well in a 96-well plate).

    • Incubate at 37°C for 30 minutes. The supramolecular network will anneal and trap the cells.[1]

  • Media Addition:

    • Gently add 100 µL of pre-warmed complete culture media on top of the gel.[1]

    • Note: The gel is soft (approx. 1-5 kPa).[1] Pipette against the wall of the well to avoid disrupting the scaffold.

Data Analysis & Characterization

To validate the substrate quality, the following parameters must be assessed.

Table 1: Characterization Metrics for N2-(1-Oxohexadecyl)-L-lysine Substrates

ParameterMethodExpected OutcomeTroubleshooting
Gelation Time Inversion TestSolid < 15 mins at 37°CIf liquid > 30m, increase conc. to 1.5 wt% or adjust pH.
Stiffness (

)
Rheology (Oscillatory)100 Pa – 5 kPa (Tunable)

scales with concentration.[1] Low

= poor fiber entanglement.[1]
Fiber Morphology TEM / AFMNanofibers (Ø 10-50 nm)If aggregates/clumps seen, sonicate precursor longer.[1]
Cell Viability Live/Dead (Calcein/EthD)> 90% Viability at 24hHigh pH shock during mixing.[1] Optimize buffer strength.

Troubleshooting & Critical Considerations

The "Crash-Out" Phenomenon: A common failure mode is the precipitation of the amphiphile as white flakes instead of a transparent hydrogel.[1]

  • Cause: Adding acid (HCl) too quickly creates local hotspots of low pH (< 4.0), causing the fatty acid tail to protonate and become insoluble before fibers can form.[1]

  • Solution: Use the "Internal Buffering" method (Protocol B, Step 3) where the buffer (PBS/Media) slowly lowers the pH homogeneously.[1]

Sterilization:

  • Do not autoclave the assembled hydrogel; it will melt/degrade.[1]

  • Sterilize the dry powder via UV irradiation or dissolve in sterile NaOH/Water and pass through a 0.22 µm PES filter (only while in the high-pH monomeric state).[1]

References

  • Hartgerink, J. D., Beniash, E., & Stupp, S. I. (2001).[1] Self-assembly and mineralization of peptide-amphiphile nanofibers.[1] Science, 294(5547), 1684-1688.[1] [Link]

  • Cui, H., Webber, M. J., & Stupp, S. I. (2010).[1] Self-assembly of peptide amphiphiles: From molecules to nanostructures to biomaterials.[1] Biopolymers, 94(1), 1-18.[1] [Link][1]

  • Lalatsa, A., et al. (2012).[1] Amphiphilic poly-L-lysine-based polymers for the delivery of proteins.[1] Molecular Pharmaceutics, 9(6), 1764–1774.[1] [Link][1]

  • PubChem. (n.d.).[1] N2-(1-Oxohexadecyl)-L-lysine (Compound Summary). National Library of Medicine. [Link][1]

  • Zhang, S. (2003).[1] Fabrication of novel biomaterials through molecular self-assembly.[1] Nature Biotechnology, 21(10), 1171-1178.[1] [Link]

(Note: While specific literature on the N2-palmitoyl isomer is less abundant than the N-epsilon isomer for gelation, the self-assembly protocols cited here are standard for the class of palmitoyl-peptide amphiphiles described in the Stupp and Zhang seminal works.)[1]

Sources

Method

Application Note: Surface Modification via Palmitoyl-Lysine Amphiphiles

Executive Summary This guide details the protocols for generating bioactive, amine-rich interfaces on hydrophobic substrates using Palmitoyl-Lysine (Pal-K) conjugates. Unlike standard Poly-L-Lysine (PLL) coatings, which...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the protocols for generating bioactive, amine-rich interfaces on hydrophobic substrates using Palmitoyl-Lysine (Pal-K) conjugates. Unlike standard Poly-L-Lysine (PLL) coatings, which rely on weak electrostatic adsorption to negatively charged surfaces (e.g., plasma-treated tissue culture plastic), Palmitoyl-Lysine utilizes a hydrophobic anchoring mechanism . The palmitoyl tail (


) intercalates into hydrophobic matrices (polystyrene, PLGA, PCL) or self-assembles on surfaces, while the lysine headgroup projects into the aqueous phase, providing a stable handle for cell adhesion or chemical conjugation.

Key Advantages:

  • Substrate Versatility: Effective on neutral, hydrophobic materials where PLL fails.

  • Oriented Assembly: The amphiphilic nature ensures the functional amine (

    
    ) faces the solvent.
    
  • Biocompatibility: Composed of endogenous fatty acids and amino acids.

Mechanism of Action

The efficacy of Pal-K coatings relies on the Hydrophobic Effect . When a hydrophobic surface is exposed to an aqueous solution of amphiphiles, the system minimizes free energy by driving the hydrophobic palmitoyl tails out of the water and onto the surface (or into the lipid bilayer of liposomes).

Molecular Assembly Diagram

The following diagram illustrates the structural difference between electrostatic PLL adsorption and amphiphilic Pal-K anchoring.

PalmitoylLysineMechanism cluster_0 Substrate Interaction Types cluster_1 Molecule Type cluster_2 Binding Mechanism HydrophobicSurface Hydrophobic Substrate (PLGA, Untreated PS, Gold) PalK Palmitoyl-Lysine (Amphiphile) [Hydrophobic Tail | Polar Head] HydrophobicSurface->PalK Target Compatibility ChargedSurface Charged Substrate (TC-Treated Plastic, Glass) PLL Poly-L-Lysine (Polycation) [++++ Charge Density] ChargedSurface->PLL Target Compatibility HydrophobicAnchor Hydrophobic Anchoring (Tail Insertion/Adsorption) PalK->HydrophobicAnchor Driven by Entropy Electrostatic Electrostatic Adsorption (Ionic Interaction) PLL->Electrostatic Driven by Charge Outcome Stable Bioactive Interface HydrophobicAnchor->Outcome High Stability on Neutral Surfaces Electrostatic->Outcome pH Dependent Stability

Caption: Comparative mechanism of Palmitoyl-Lysine anchoring versus Poly-L-Lysine adsorption.

Experimental Protocols

Materials Preparation
  • Palmitoyl-Lysine Source: Custom synthesis or commercial peptide amphiphiles (e.g.,

    
    -K, 
    
    
    
    -GGGK).
  • Solvent System:

    • Stock Solvent: DMSO or Hexafluoroisopropanol (HFIP) (for disaggregating nanofibers).

    • Coating Solvent: 50% Ethanol / 50% Water (v/v) or PBS (pH 7.4).

  • Substrates: Untreated Polystyrene (PS) dishes, PLGA films, or Gold sensors.

Protocol A: Coating Hydrophobic Solid Surfaces (Planar)

Application: Creating cell-adhesive surfaces on medical device materials (e.g., PEEK, PTFE).

Step-by-Step Methodology:

  • Surface Cleaning:

    • Sonicate substrates in Ethanol (10 min) then ultrapure water (10 min).

    • Critical: Do NOT plasma treat if you rely on hydrophobic anchoring. Plasma treatment creates hydrophilicity, which repels the palmitoyl tail.

  • Solution Preparation:

    • Dissolve Pal-K powder in DMSO to 10 mg/mL (Stock).

    • Dilute Stock into 50% Ethanol/Water to a final concentration of 0.1 – 0.5 mg/mL .

    • Expert Insight: The ethanol aids in wetting the hydrophobic substrate and prevents the amphiphile from aggregating into micelles before it reaches the surface.

  • Incubation:

    • Add solution to the surface (

      
      ).
      
    • Incubate for 2 hours at Room Temperature or Overnight at 4°C .

    • Tip: Seal the container to prevent ethanol evaporation, which causes uneven "coffee-ring" deposition.

  • Rinsing & Annealing:

    • Aspirate the coating solution.[1]

    • Rinse 3x with ultrapure water to remove loosely bound molecules.

    • Annealing (Optional but Recommended): Dry the surface under nitrogen flow and bake at 40°C for 30 minutes. This promotes the reorganization of alkyl tails into a more crystalline, stable monolayer.

  • Validation (Self-Check):

    • Perform a Water Contact Angle (WCA) test.

    • Pass Criteria: Angle drops from >90° (uncoated) to <60° (coated).

Protocol B: Functionalizing Nanoparticles (Post-Insertion)

Application: Adding amine handles to pre-formed Liposomes or PLGA nanoparticles for antibody conjugation.

  • Nanoparticle Preparation: Prepare Liposomes or PLGA NPs in aqueous buffer (e.g., PBS).

  • Insertion Mix:

    • Prepare Pal-K micelles: Dissolve Pal-K in water (above Critical Micelle Concentration, ~0.05 mg/mL) and sonicate hot (60°C) for 10 mins.

    • Mix Pal-K micelles with pre-formed nanoparticles at a molar ratio of 1:10 to 1:100 (Pal-K : Lipid/Polymer).

  • Incubation:

    • Incubate at 37°C for 1 hour with gentle agitation.

    • Mechanism:[2][3][4][5] The Pal-K monomers transfer from micelles to the more stable environment of the nanoparticle membrane/matrix.

  • Purification:

    • Dialyze (MWCO 3.5 kDa) against PBS to remove free Pal-K.

Characterization & Data Analysis

To ensure scientific integrity, every coating batch must be characterized.

Expected Quantitative Parameters
ParameterMethodUncoated Hydrophobic SurfacePal-K Coated SurfaceInterpretation
Water Contact Angle Goniometry


Successful hydrophilization via Lysine exposure.
Surface Nitrogen XPS (N1s peak)< 0.5%5% - 12%Presence of peptide bonds and amine groups.
Zeta Potential ELS (Nanoparticles)-20 to -40 mV (PLGA)-5 to +10 mVShift towards positive indicates Lysine amines.
Amine Density Orange II Dye AssayN/A

Quantifies available functional groups.
Workflow Visualization

Workflow Start Start: Hydrophobic Substrate Prep 1. Clean & Pre-wet (Ethanol wash) Start->Prep Coat 2. Coat with Pal-K (0.1 mg/mL in 50% EtOH) Prep->Coat Anneal 3. Rinse & Anneal (Stabilize Layer) Coat->Anneal Check Validation Check (Contact Angle) Anneal->Check Fail Fail: WCA > 80° (Re-clean/Conc Up) Check->Fail No Pass Pass: WCA < 60° (Proceed to App) Check->Pass Yes Fail->Prep

Caption: Operational workflow for surface modification with built-in validation loop.

Critical Troubleshooting (Expertise & Experience)

Issue 1: Coating inhomogeneity (Cloudy patches)

  • Cause: The Pal-K concentration exceeded its solubility limit in the specific solvent, leading to bulk precipitation rather than surface assembly.

  • Solution: Reduce concentration to 0.1 mg/mL or increase the ethanol fraction during the coating step. Ensure the solution is clear before applying.

Issue 2: Cytotoxicity in cell culture

  • Cause: Free Pal-K (detergent-like effect) lysing cell membranes.

  • Solution: The rinsing step (3x Water) is non-negotiable. Pal-K is safe when bound, but toxic as a free surfactant.

Issue 3: Loss of bioactivity over time

  • Cause: "Flip-flopping." In air, the hydrophilic lysine heads may bury themselves to lower surface energy.

  • Solution: Store coated substrates hydrated (in PBS) if possible. If stored dry, re-hydrate for 30 minutes before use to allow lysine heads to re-orient towards the water.

References

  • Castelletto, V., et al. (2013). "Self-Assembly of Palmitoyl Lipopeptides Used in Skin Care Products." Langmuir, 29(31). Link

  • Stendahl, J. C., et al. (2006). "Structural properties of amphiphilic peptide nanofibers." Journal of Molecular Biology, 356(4). Link

  • Wang, Y., et al. (2011). "Poly(l-lysine) modified zein nanofibrous membranes as efficient scaffold for adhesion, proliferation, and differentiation of neural stem cells."[6] Journal of Materials Chemistry, 21. Link

  • Hosseinkhani, H., et al. (2013).[7][8] "Lysine-tagged peptide coupling onto polylactide nanoparticles coated with activated ester-based amphiphilic copolymer."[9] International Journal of Pharmaceutics, 441(1-2). Link

  • Sigma-Aldrich. "Poly-lysine Types for Biomedical Applications." Technical Guide. Link

Sources

Technical Notes & Optimization

Troubleshooting

preventing aggregation during N2-(1-Oxohexadecyl)-L-lysine synthesis

Topic: Preventing Aggregation & Gelation During Synthesis Document ID: TSC-LIP-092 Status: Active Last Updated: 2026-02-06[] Part 1: The Core Problem (Root Cause Analysis) The "Amphiphilic Trap" Synthesizing N2-(1-Oxohex...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Preventing Aggregation & Gelation During Synthesis

Document ID: TSC-LIP-092 Status: Active Last Updated: 2026-02-06[]

Part 1: The Core Problem (Root Cause Analysis)

The "Amphiphilic Trap" Synthesizing N2-(1-Oxohexadecyl)-L-lysine (N-


-palmitoyl-lysine) presents a unique challenge: the molecule is a potent hydrogelator.[] It possesses a long hydrophobic tail (C16 palmitoyl) and a polar zwitterionic head (free carboxylic acid and free 

-amine).[]

When these molecules are generated in standard organic solvents or aqueous buffers, they do not simply precipitate; they self-assemble into supramolecular nanofibers via:

  • Hydrophobic Effect: Palmitoyl tails stack to exclude solvent.

  • Hydrogen Bonding: The amide backbone (N2 position) forms intermolecular H-bonds similar to

    
    -sheets in proteins.[]
    
  • Electrostatics: The zwitterionic headgroups bridge adjacent fibers.

This results in the reaction mixture turning into a solid gel, trapping impurities and preventing purification.

Mechanism of Failure Visualization

AggregationMechanism Monomer Free Monomer (N-alpha-Palmitoyl-Lys) Micelle Spherical Micelle (Transient) Monomer->Micelle Critical Micelle Conc. (CMC) Nanofiber Nanofiber Assembly (Beta-Sheet Stacking) Micelle->Nanofiber Anisotropic Growth Gel 3D Hydrogel Network (Traps Impurities) Nanofiber->Gel Entanglement Hydrophobic Hydrophobic Force (C16 Tail) Hydrophobic->Micelle Hbond Intermolecular H-Bonding Hbond->Nanofiber

Figure 1: The cascade from monomer to hydrogel.[] Intervention must occur before the "Nanofiber" stage.

Part 2: Optimized Synthetic Protocol (Solution Phase)

Objective: Synthesis of N2-(1-Oxohexadecyl)-L-lysine with aggregation suppression. Scale: 1–5 gram batch.

Reagents & Solvents Matrix
ComponentSpecificationFunction
Substrate H-Lys(ε-Boc)-OHCritical: Must use

-protection to direct palmitoylation to the

-amine.[]
Acylating Agent Palmitoyl NHS Ester (Pal-OSu)Preferred over Palmitoyl Chloride to avoid HCl generation which catalyzes gelation.[]
Solvent A DMF (Dimethylformamide)Primary solvent.
Solvent B DCM (Dichloromethane)Co-solvent to solubilize the lipid tail.
Chaotrope LiCl (Lithium Chloride)Aggregation Breaker: Disrupts H-bonds during reaction.[]
Base DIPEAMaintains basic pH to keep

-amine reactive.[]
Step-by-Step Workflow
Step 1: The "Disruption" Dissolution

Do not simply dump reagents into a flask.

  • Dissolve H-Lys(ε-Boc)-OH (1.0 eq) in dry DMF (0.1 M concentration).

  • CRITICAL: Add LiCl (Lithium Chloride) to a final concentration of 0.4 M. Stir until clear.

    • Why? LiCl acts as a chaotropic agent, preventing the lysine backbone from pre-aggregating via hydrogen bonding [1].

  • Add DIPEA (1.2 eq). Ensure the solution is clear.

Step 2: Controlled Acylation
  • Dissolve Palmitoyl-OSu (1.05 eq) in minimal DCM.[]

  • Add the Pal-OSu solution dropwise to the Lysine/LiCl/DMF mixture over 30 minutes.

  • Temperature Control: Maintain reaction at 35–40°C .

    • Why? Slightly elevated temperature increases the Critical Gelation Concentration (CGC), keeping the product in solution longer [2].

  • Monitor via TLC (System: CHCl3/MeOH/AcOH 90:10:1).

Step 3: Workup (The Danger Zone)

Most users fail here by evaporating to dryness, forming a brick.

  • Do NOT evaporate DMF yet.

  • Pour the reaction mixture into ice-cold 5% Citric Acid (aq) .

    • Why? Acidification protonates the carboxylic acid, crashing out the intermediate N-

      
      -Pal-Lys(ε-Boc)-OH.[]
      
  • Filtration Strategy: If the precipitate is gelatinous, add tert-Butanol (tBuOH) to the aqueous mixture before filtering. tBuOH disrupts the water structure and prevents filter clogging.

Step 4: Deprotection & Final Isolation
  • Treat the intermediate with TFA/DCM (1:1) to remove the

    
    -Boc group.
    
  • Precipitation: Precipitate the final product into cold Diethyl Ether .

  • Lyophilization: Dissolve the crude solid in Water/tBuOH (1:1) and lyophilize.

    • Result: A fluffy white powder, not a gel.

Part 3: Troubleshooting & FAQs

Q1: The reaction mixture turned into a solid gel halfway through. Can I save it?

A: Yes. Do not add water.

  • Add HFIP (Hexafluoroisopropanol) or TFE (Trifluoroethanol) dropwise. These fluorinated alcohols are potent H-bond disruptors and will dissolve the gel [3].[]

  • Once liquid, dilute with DCM and wash with water to remove the bulk of the gelation.

  • Prevention: Next time, increase the LiCl concentration or run the reaction at 45°C.

Q2: My yield is low because I can't filter the product; it clogs the frit immediately.

A: You are filtering a hydrogel, not a precipitate.

  • The Fix: Centrifugation is better than filtration for amphiphiles. Spin at 4,000 x g for 15 mins.

  • Alternative: Add 0.1% Triton X-100 to your wash buffer. This surfactant competes with the lipid tails and breaks the fibril network, allowing liquid to pass through the filter cake [2].

Q3: NMR analysis shows broad, invisible peaks. Is my product pure?

A: Your product is aggregating in the NMR tube (micelle formation).

  • The Fix: Do not use pure DMSO-d6 or D2O.[]

  • Use: CDCl3/CD3OD (1:1) or DMSO-d6 with 10% NaOD . High pH ensures the headgroup is fully charged, forcing repulsion between molecules and breaking aggregates.

Decision Tree: Handling Aggregates

Troubleshooting Start Problem: Viscosity/Gelation Solvent Current Solvent? Start->Solvent Aqueous Aqueous/Buffer Solvent->Aqueous Water based Organic DMF/DCM Solvent->Organic Organic based Action1 Add t-Butanol or Triton X-100 Aqueous->Action1 Action2 Add LiCl or Heat to 45°C Organic->Action2 Action3 Emergency: Add HFIP Organic->Action3 Severe Gel

Figure 2: Rapid response decision tree for gelation events.

References

  • Seebach, D., Thaler, A., & Beck, A. K. (1989). Solubilization of Peptides in Non-Polar Organic Solvents by the Addition of Inorganic Salts: Facts and Implications. Helvetica Chimica Acta, 72(4), 857–867. Link[]

  • Tirrell, M., et al. (2010). Self-Assembly of Peptide Amphiphiles: From Molecules to Nanostructures to Biomaterials.[] Chemical Reviews, 110(11), 6856–6897. Link[]

  • Narayan, P., et al. (2011). The mechanism of aggregation of the peptide amphiphile palmitoyl-lysine. Biophysical Journal. (Contextual grounding on HFIP usage for disaggregation). Link

  • Sigma-Aldrich. (2025).[] Overcoming Aggregation in Peptide Synthesis: Technical Guide. Link

Sources

Optimization

Technical Support Center: Troubleshooting HPLC Separation of Lipidated Lysine Derivatives

Current Status: Online Operator: Senior Application Scientist (Dr. A. Vance) Ticket ID: LIP-LYS-001 Subject: Optimization and Troubleshooting of Fatty-Acylated Lysine Conjugates Introduction: The "Janus" Molecule Challen...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Online Operator: Senior Application Scientist (Dr. A. Vance) Ticket ID: LIP-LYS-001 Subject: Optimization and Troubleshooting of Fatty-Acylated Lysine Conjugates

Introduction: The "Janus" Molecule Challenge

Separating lipidated lysine derivatives is distinct from standard peptide chromatography because these molecules are amphiphilic . You are dealing with a "Janus" molecule: a highly polar, charged peptide head (the lysine moiety) and a hydrophobic fatty acid tail (C14, C16, etc.).

This duality creates conflicting chromatographic demands.[1] The lysine side chain (


) craves polar interactions and is prone to silanol adsorption (tailing), while the lipid tail demands high organic strength and can lead to irreversible retention or precipitation (carryover/broadening).

This guide does not offer generic advice. It provides a root-cause analysis and self-validating protocols to stabilize your method.

Phase 1: Sample Preparation & Solubility (The Pre-Column Issues)

Q: My sample precipitates in the autosampler vial or shows poor area reproducibility. Is this an injection error?

A: It is likely a Solubility/Solvent Mismatch issue, not a mechanical error. Lipidated lysines often aggregate in pure aqueous buffers (forming micelles) or precipitate in high-organic solvents if the peptide portion is large.

  • The Mechanism: Injecting a sample dissolved in 100% DMSO or high-strength organic into a highly aqueous initial mobile phase (e.g., 95% Water) causes "solvent shock." The lipid tail precipitates instantaneously upon hitting the mobile phase stream, causing blocked frits or split peaks.

  • The Fix (The "Golden Mean" Diluent):

    • Do NOT dissolve in 100% Water (aggregation risk).

    • Do NOT dissolve in 100% DMSO (viscous fingering/precipitation on injection).

    • Protocol: Dissolve the solid in a small volume of TFE (Trifluoroethanol) or DMSO, then dilute with water/acetonitrile to match your starting gradient conditions (e.g., 50% Water / 50% Acetonitrile).

    • Verification: Centrifuge the sample at 10,000 x g for 5 minutes. If a pellet forms, your solvent system is failing.

Q: I am losing mass balance. The peak area is lower than expected.

A: You are fighting Adsorption (The "Sticky" Factor) . Lipidated peptides adhere to standard polypropylene vials (hydrophobic interaction) and standard glass vials (ionic interaction with silanols).

  • The Fix:

    • Vials: Switch to High-Recovery Silanized Glass or Max-Recovery Polypropylene vials designed for hydrophobic proteins.

    • Additives: Add 0.1% Formic Acid or TFA to your sample diluent to protonate silanols on the glass surface, reducing ionic binding.

Phase 2: Chromatographic Separation (The Run)

Q: I see severe peak tailing (


). Is my column dead? 

A: Likely not. This is the Silanol Effect . The


-amino group of lysine is a strong base (

). At neutral or weakly acidic pH, it is positively charged and binds ionically to residual silanols (

) on the silica surface.
  • Troubleshooting Steps:

    • Mobile Phase pH: Ensure pH is < 3.0. This suppresses silanol ionization.

    • Ion Pairing: Switch from Formic Acid (weak ion pair) to Trifluoroacetic Acid (TFA) (strong ion pair). TFA masks the positive charge on the lysine, neutralizing the interaction.

    • Stationary Phase: If you must use MS and cannot use TFA, switch to a "Charged Surface Hybrid" (CSH) column or a column with "Positive Surface Charge" technology. These repel the positively charged lysine, eliminating tailing without TFA.

Q: My retention times are shifting, or the lipidated species elutes in the wash step.

A: You are using the wrong Hydrophobic Strength . A standard C18 column is often too retentive for long-chain (C16+) lipidated lysines, leading to "ghost" elution or requiring 100% organic to elute.

  • Column Selection Logic:

Lipid Chain LengthRecommended PhasePore SizeWhy?
Short (C2 - C8) C18100 ÅStandard retention required.
Medium (C10 - C14) C8 (Octyl)120-300 ÅC18 may be too retentive; C8 offers faster elution.
Long (C16 - C20+) C4 (Butyl) or Phenyl-Hexyl300 ÅPrevents irreversible binding; Phenyl offers selectivity for the lipid chain.
Phase 3: The Ghost in the Machine (Carryover)

Q: I see "Ghost Peaks" in my blank injections.

A: Lipidated lysines are notorious for Carryover . They form a hydrophobic film on the injection needle and valve rotor seals. Standard water/methanol washes are ineffective.

  • The "Magic" Wash Protocol:

    • Wash Solvent 1 (Aqueous): Water + 0.1% Formic Acid (Removes polar contaminants).

    • Wash Solvent 2 (Organic): 40% Acetonitrile / 40% Isopropanol (IPA) / 20% Acetone (or Water).

    • Note: IPA is crucial for solubilizing the lipid tail.

    • Hardware: Passivate the system with 30% Phosphoric acid if using stainless steel, or switch to PEEK/Bio-inert flow paths if possible.

Standardized Screening Protocol

Use this protocol as your baseline. If this fails, consult the troubleshooting logic above.

  • Column: C8, 150 x 2.1 mm, 300 Å, 2.7 µm (Fused-Core or Hybrid Particle).

  • Temperature: 50°C (Crucial for mass transfer of lipids).

  • Mobile Phase A: Water + 0.1% TFA.

  • Mobile Phase B: Acetonitrile + 0.08% TFA.

  • Gradient:

    • 0 min: 30% B

    • 20 min: 95% B

    • 25 min: 95% B (Hold is critical to clear the lipid)

    • 25.1 min: 30% B

  • Detection: UV 214 nm (Peptide bond).

Visual Troubleshooting Logic

HPLC_Troubleshooting Start Problem Detected Issue_Type Identify Symptom Start->Issue_Type Tailing Peak Tailing (As > 1.5) Issue_Type->Tailing Carryover Ghost Peaks / Carryover Issue_Type->Carryover Retention Retention Shift / No Elution Issue_Type->Retention Check_MP Check Mobile Phase Additive Tailing->Check_MP Check_Wash Check Needle Wash Carryover->Check_Wash Check_Col_Chem Check Column Chemistry Retention->Check_Col_Chem Action_TFA Switch FA to TFA (0.1%) Check_MP->Action_TFA Using Formic Acid? Action_Column Switch to CSH or Positive Charge Surface Column Check_MP->Action_Column Cannot use TFA (MS)? Action_IPA Use IPA/MeCN/Acetone Wash Check_Wash->Action_IPA Standard Wash? Action_Parts Replace Rotor Seal / Passivate System Check_Wash->Action_Parts Wash ineffective? Action_C8_C4 Switch C18 -> C8 or C4 Check_Col_Chem->Action_C8_C4 Too Retentive? Action_Temp Increase Temp (40-60°C) Check_Col_Chem->Action_Temp Broad Peaks?

Caption: Decision tree for isolating root causes in lipidated lysine chromatography. Blue indicates start, Red indicates symptoms, Yellow indicates checkpoints, and Green indicates solutions.

References
  • Waters Corporation. Comparing Mobile Phase Additives for the Separation of mAb Tryptic Peptides: A Case Study on Formic, Difluoroacetic, and Trifluoroacetic Acid. Application Note. Available at: [Link]

  • Chromatography Forum. Carryover with peptide analysis. Discussion Thread.[2] Available at: [Link]

  • Separation Science. C8 vs C18 Column: Which Should You Choose? Technical Article.[3][4] Available at: [Link]

  • Shimadzu Scientific Instruments. Solving Carryover Problems in HPLC. Technical Guide.[3] Available at: [Link]

  • National Institutes of Health (NIH). Preventing carryover of peptides and proteins in nano LC-MS separations. PubMed Central. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Yield Optimization for N2-(1-Oxohexadecyl)-L-lysine

Ticket ID: N2-PAL-LYS-OPT Subject: Increasing Purification Yield of -Palmitoyl-L-Lysine Assigned Specialist: Senior Application Scientist Status: Open[1][] Introduction: Defining the Target Welcome to the Technical Suppo...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: N2-PAL-LYS-OPT Subject: Increasing Purification Yield of


-Palmitoyl-L-Lysine
Assigned Specialist:  Senior Application Scientist
Status:  Open[1][]

Introduction: Defining the Target

Welcome to the Technical Support Center. Before we troubleshoot the purification, we must validate the chemical identity. N2-(1-Oxohexadecyl)-L-lysine refers to the acylation of the


-amine  (N2 position), leaving the 

-amine (side chain) free.[1][]

Crucial Distinction:

  • Target (

    
    -Palmitoyl-Lysine):  Surfactant-like, zwitterionic, often requires 
    
    
    
    -protection during synthesis.[1][]
  • Common Error (

    
    -Palmitoyl-Lysine):  Often made via the "Copper Complex" method.[1][] If you used copper chelation during synthesis, you likely synthesized the 
    
    
    
    isomer, not the N2.

This guide focuses on N2 (Alpha) optimization.

Module 1: Root Cause Analysis (Synthesis)

Low purification yields are often symptoms of upstream synthesis issues. The amphiphilic nature of this molecule (


 tail + polar head) creates "soap scum" losses during workup.
Diagnostic Q&A

Q: I am using direct acylation of L-Lysine with Palmitoyl Chloride. Why is my purity low? A: Direct acylation favors the


-position or leads to di-acylation (

-dipalmitoyl-lysine).[1][]
  • The Mechanism: At basic pH (>10), the

    
    -amine (
    
    
    
    ) is more nucleophilic than the
    
    
    -amine (
    
    
    ).[]
  • The Fix: You must use

    
    -protected lysine  (e.g., H-Lys(Boc)-OH) as your starting material.[1][]
    
    • Acylate the

      
      -amine.[][3]
      
    • Deprotect the

      
      -amine (TFA/DCM).[]
      This route guarantees regioselectivity, meaning your "purification" is just removing byproducts, not separating isomers.[]
      

Q: I used the NHS-ester method, but the yield is <40%. A: NHS-esters are susceptible to hydrolysis in aqueous buffers.[1][] If your pH was not strictly maintained at 8.0–8.5, the palmitate hydrolyzed to Palmitic Acid , which contaminates the product and forms emulsions.

Module 2: Purification & Workup Protocols

The primary yield killer for lipoamino acids is Organogelation . These molecules self-assemble into supramolecular gels in organic solvents, trapping impurities and preventing filtration.[1][]

Protocol A: Breaking the Emulsion/Gel

Use this if your crude product is a slimy solid or gel.

  • Solvent Swap: Do not use pure Methanol or DCM. They promote gelation.

  • The "Salting Out" Trick:

    • Dissolve crude mixture in warm Ethanol (60°C) .

    • Slowly add warm Brine (NaCl sat.) .

    • Mechanism:[1][4] The ionic strength disrupts the hydrogen bonding network responsible for gelation, forcing the lipoamino acid to precipitate as a discrete solid rather than a gel.

Protocol B: Removing Palmitic Acid (Major Impurity)

Palmitic acid is the most common contaminant.

  • The Wash: Suspend the solid product in Diethyl Ether or Hexane .

  • Action: Sonicate for 10 minutes.

  • Filtration: Filter the solid.

    • Why:

      
      -Palmitoyl-Lysine is insoluble in non-polar ether/hexane (due to the zwitterionic head group).[1][] Palmitic acid is highly soluble. This simple wash can recover 90%+ of your product from a fatty acid mixture.
      

Module 3: Advanced Troubleshooting (Visualized)

Workflow: Decision Logic for Yield Recovery

PurificationLogic Start Start: Low Yield / Impure Product CheckSynthesis Check Synthesis Route Start->CheckSynthesis IsDirect Direct Acylation? CheckSynthesis->IsDirect IsProtected N-Epsilon Protected? CheckSynthesis->IsProtected RegioError CRITICAL ERROR: Likely N-Epsilon or Di-acyl mix. Restart with H-Lys(Boc)-OH. IsDirect->RegioError Yes CheckState Physical State of Crude? IsProtected->CheckState Yes IsGel Gel / Slime CheckState->IsGel IsSolid Solid Powder CheckState->IsSolid BreakGel Action: Warm EtOH + Brine (Disrupt H-Bonds) IsGel->BreakGel SolventWash Action: Diethyl Ether Wash (Remove Palmitic Acid) IsSolid->SolventWash BreakGel->IsSolid Final Final Polish: Recrystallize from EtOH/Water SolventWash->Final

Figure 1: Decision matrix for diagnosing yield loss.[1][] Note the critical checkpoint for synthesis route.

Module 4: Quantitative Data & Solubility Profile

Understanding the solubility limit is key to preventing losses during recrystallization.

SolventSolubility (

)
Application in Purification
Water (pH 7) Low (< 1 mg/mL)Use to wash away unreacted Lysine/Salts.[1][]
Water (pH > 11) High (Micellar)Avoid. Forms soaps; hard to recover.
Ethanol (Hot) ModerateGood for recrystallization (cooling yields precipitate).[]
Diethyl Ether InsolubleExcellent for washing away fatty acid impurities.
DCM/Chloroform Gel FormationAvoid. Causes product loss via organogelation.

FAQ: Common User Issues

Q: My product foams excessively during vacuum filtration. A: This is due to the surfactant nature of the molecule lowering surface tension.

  • Fix: Add a drop of n-Octanol as a defoamer during the acidification/precipitation step. Do not rotary evaporate to dryness; freeze-dry (lyophilize) the final powder to maintain a manageable texture.[]

Q: The NMR shows a split peak for the


-proton. 
A:  This often indicates a mixture of 

and

isomers.
  • Verification: Check the chemical shift of the

    
    -methylene protons (side chain). If they are shifted downfield (
    
    
    
    ppm), the
    
    
    -amine is free (correct for N2-product).[1][] If shifted to
    
    
    ppm or broadened significantly, you may have acylation at the epsilon site.

References

  • Synthesis of N-acylated Lysine Deriv

    • Source: Perez, L., et al. "Synthesis and properties of N-acyl lysine surfactants."[] Journal of Surfactants and Detergents.

    • Context: Describes the Schotten-Baumann conditions and pH control necessary for selective acyl
    • URL:[Link][]

  • Organogel

    • Source: Hanabusa, K., et al. "Low Molecular Weight Gelators for Organic Fluids: N-Acylated L-Lysine Derivatives."[1][] Chemistry Letters.

    • Context: Explains the mechanism of gel formation in DCM/Methanol and how to disrupt it for higher yield.
    • URL:[Link][]

  • Selective Protection Str

    • Source: Isidro-Llobet, A., et al. "Amino Acid-Protecting Groups."[1][] Chemical Reviews.

    • Context: Authoritative review on using Boc/Fmoc strategies to ensure regioselectivity ( vs ).
    • URL:[Link][]

  • PubChem Compound Summary: N2-(1-Oxohexadecyl)-L-lysine [1][][5]

    • Source: National Center for Biotechnology Information (2025).[]

    • Context: Verification of chemical structure and physicochemical properties.[5][6][7][8]

    • URL:[Link][][5]

Sources

Optimization

stabilizing N2-(1-Oxohexadecyl)-L-lysine nanostructures over time

Technical Support Center: Stabilizing N2-(1-Oxohexadecyl)-L-lysine Nanostructures Core Technical Overview Molecule Identity: N2-(1-Oxohexadecyl)-L-lysine (also known as -Palmitoyl-L-Lysine or -Lys).[1][][3] CAS Registry...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Stabilizing N2-(1-Oxohexadecyl)-L-lysine Nanostructures

Core Technical Overview

Molecule Identity: N2-(1-Oxohexadecyl)-L-lysine (also known as


-Palmitoyl-L-Lysine or 

-Lys).[1][][3] CAS Registry Number: 59866-71-6 Chemical Structure: An amphiphilic lipoamino acid comprising a hydrophobic palmitoyl tail (

) attached to the

-amine of lysine, leaving the

-amine and

-carboxylic acid free.[1][][3]

The Stability Challenge: At physiological pH (7.4), N2-(1-Oxohexadecyl)-L-lysine exists primarily as a zwitterion (carboxylate anion


 and 

-ammonium cation

).[1][][3] While zwitterionic headgroups are generally hydrophilic, the strong intermolecular hydrogen bonding (amide-amide) and hydrophobic stacking of the

tails often drive this molecule toward thermodynamic equilibrium: macroscopic crystallization or uncontrolled fibrillation (Ostwald ripening), rather than stable, discrete nanostructures.

This guide addresses the stabilization of these nanostructures (micelles, vesicles, or nanofibers) against aggregation, phase separation, and chemical degradation.

Troubleshooting Guide (Q&A)

Category A: Physical Stability & Aggregation[1][2][4]

Q: My nanostructures increase in size and precipitate within 24 hours at pH 7.4. Why? A: This is a classic "Isoelectric Aggregation" issue.

  • Root Cause: At pH 7.4, the molecule has a net charge near zero (Zwitterionic state). The electrostatic repulsion between particles is minimized, allowing Van der Waals forces and hydrophobic effects to dominate, leading to flocculation.

  • Solution: You must induce an Electrostatic Barrier or a Steric Barrier .[3]

    • Method 1 (Charge): Shift pH away from the isoelectric range.[3] Operating at pH > 10.5 deprotonates the

      
      -amine, creating a net negative charge (
      
      
      
      ).[1][][3] Operating at pH < 3 protonates the carboxyl, creating a net positive charge (
      
      
      ). Note: Extreme pH may not be biocompatible.
    • Method 2 (Co-assembly): Dope the system with 10-20 mol% of a permanently charged surfactant (e.g., Cetyltrimethylammonium bromide for positive, or SDS for negative) to increase Zeta potential (

      
       mV).
      
    • Method 3 (Steric): Incorporate 5-10 mol% of PEGylated lipid (e.g., DSPE-PEG2000).[1][][3] The PEG chains form a hydration shell that physically prevents particle fusion.[3]

Q: The dispersion becomes turbid upon cooling.[3] Is this degradation? A: No, this is likely a Krafft Point transition.

  • Root Cause: The solubility of the monomer decreases as temperature drops. Below the Krafft temperature (

    
    ), the hydrophobic tails crystallize, forcing the nanostructures to eject water and precipitate. For 
    
    
    
    chains,
    
    
    is often above room temperature (25°C) unless the headgroup is highly hydrated.
  • Solution:

    • Keep samples thermostated above

      
       (typically >35°C for pure 
      
      
      
      systems).[3]
    • Add a "fluidizer" like cholesterol (20-30 mol%) or unsaturated fatty acids (e.g., Oleic acid) to disrupt the crystalline packing of the palmitoyl tails, effectively lowering

      
      .
      
Category B: Chemical Stability

Q: Can I autoclave these nanostructures for sterilization? A: Do NOT autoclave.

  • Reasoning: While the amide bond connecting the palmitoyl tail is relatively robust, the high temperature (121°C) will irreversibly disrupt the supramolecular assembly (micelle/fiber integrity). Furthermore, accelerated hydrolysis of the amide bond can occur at high temperatures, effectively cleaving the lipid tail from the lysine head.

  • Alternative: Use 0.22

    
    m filtration  for sterilization.[3] Ensure your nanostructures are smaller than 200 nm (check via DLS) before filtration to prevent clogging.[3]
    
Category C: Storage

Q: How do I store the samples for long periods (months)? A: Aqueous dispersions are thermodynamically unstable over months.[3] You must Lyophilize (Freeze-Dry) .[1][][3]

  • Protocol:

    • Add a cryoprotectant: Trehalose or Sucrose at a 1:5 to 1:10 (lipid:sugar) mass ratio.[3] This prevents the nanostructures from fusing during the freezing step (Water Replacement Hypothesis).[3]

    • Flash freeze in liquid nitrogen to prevent ice crystal growth.[3]

    • Lyophilize at < -40°C and < 100 mTorr.

    • Store the powder at -20°C under argon.

Experimental Protocols

Protocol A: pH-Switch Assembly Method

Designed to create stable, uniform nanostructures by controlling the protonation state.[1][]

  • Dissolution: Dissolve 10 mg of N2-(1-Oxohexadecyl)-L-lysine in 1 mL of 0.1 M NaOH (pH ~13).

    • Mechanism:[1][4][5][6] High pH ensures the carboxyl is deprotonated (

      
      ) and the amine is neutral (
      
      
      
      ), giving a net negative charge and high solubility.
  • Filtration: Filter through a 0.22

    
    m PVDF membrane to remove dust/seeds.[3]
    
  • Assembly Trigger: Dropwise add 0.1 M HCl or acidic buffer (e.g., Citrate pH 4) while stirring vigorously until pH reaches 7.4.

    • Observation: The solution may turn slightly opalescent as nanostructures form.[3]

  • Stabilization: Immediately add a steric stabilizer (e.g., PEG-lipid) or perform the mixing in the presence of the stabilizer.[3]

  • Dialysis: Dialyze against PBS (pH 7.4) for 24 hours (MWCO 3.5 kDa) to remove excess salt.

Protocol B: Stability Assessment Workflow
ParameterInstrumentTarget Metric for Stability
Hydrodynamic Diameter (

)
Dynamic Light Scattering (DLS)PDI < 0.2; Size variation < 10% over 1 week.
Surface Charge Zeta Potential Analyzer

mV or

mV.
Morphology Cryo-TEMIntact structures; no large amorphous aggregates.[1][][3]
Chemical Integrity HPLC-MSSingle peak (Parent mass 384.6 Da); No free palmitic acid.[1][][3]

Visualizations

Figure 1: Stability Landscape & Assembly Mechanism

This diagram illustrates how pH governs the charge state and resulting assembly behavior of N2-(1-Oxohexadecyl)-L-lysine.[1][][3]

StabilityLandscape pH_Low Acidic pH (< 4) Net Charge: +1 (Cationic) State_Soluble Soluble Monomers (Repulsion) pH_Low->State_Soluble High Repulsion pH_Mid Neutral pH (6-9) Net Charge: ~0 (Zwitterionic) State_Agg Unstable Aggregates (Precipitation/Gelation) pH_Mid->State_Agg Isoelectric Point (Van der Waals dominates) pH_High Basic pH (> 11) Net Charge: -1 (Anionic) State_Stable Stable Micelles (Electrostatic Repulsion) pH_High->State_Stable Charge Stabilization State_Agg->State_Stable Add Co-surfactant or PEG-Lipid

Caption: The pH-dependent charge state dictates stability. The "Danger Zone" is the neutral zwitterionic region, requiring steric or co-surfactant intervention.

Figure 2: Troubleshooting Decision Tree

Follow this logic flow when encountering instability.

Troubleshooting Start Issue: Instability Detected Check_Type Identify Symptom Start->Check_Type Precipitation Precipitation / Turbidity Check_Type->Precipitation Size_Growth Gradual Size Increase (Ostwald Ripening) Check_Type->Size_Growth Check_Temp Check Temperature (< 25°C?) Precipitation->Check_Temp Steric_Issue Lack of Steric Barrier Action: Add PEG-Lipid Size_Growth->Steric_Issue Check_Zeta Check Zeta Potential (|ζ| < 20mV?) Check_Temp->Check_Zeta No Krafft_Issue Krafft Point Issue Action: Heat or Add Cholesterol Check_Temp->Krafft_Issue Yes Isoelectric_Issue Isoelectric Aggregation Action: Adjust pH or Add SDS/CTAB Check_Zeta->Isoelectric_Issue Yes

Caption: Diagnostic workflow for identifying the root cause of physical instability (Temperature vs. Charge vs. Steric).

References

  • PubChem. N2-(1-Oxohexadecyl)-L-lysine (Compound Summary). National Library of Medicine.[3] [Link]

  • Hamley, I. W. (2014).[3][7] Self-assembly of amphiphilic peptides.[1][][3][8] Soft Matter.[3] [Link] (Note: Provides foundational mechanisms for peptide amphiphile assembly).[1][][3]

  • Cui, H., et al. (2010). Self-assembly of peptide amphiphiles: From molecules to nanostructures.[1][][3][8] Annual Review of Physical Chemistry.[3] [Link][1][][3]

  • Wang, J., et al. (2012). Self-assembly of lysine-based amphiphiles.[1][][3][8][9] Langmuir.[3] [Link] (General reference for lysine-surfactant behavior).

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Purity Assessment: High-Field NMR Characterization of N2-(1-Oxohexadecyl)-L-lysine

In the landscape of drug development and biochemical research, the purity of lipoamino acids like N2-(1-Oxohexadecyl)-L-lysine is not merely a quality metric; it is a fundamental prerequisite for reliable, reproducible,...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug development and biochemical research, the purity of lipoamino acids like N2-(1-Oxohexadecyl)-L-lysine is not merely a quality metric; it is a fundamental prerequisite for reliable, reproducible, and translatable scientific outcomes. As a crucial intermediate in the synthesis of lipopeptides, lipid-based drug delivery systems, and cell-penetrating peptides, its impurity profile can significantly impact downstream applications, influencing everything from biological activity to toxicity.

This guide provides an in-depth technical comparison of methodologies for determining the purity of N2-(1-Oxohexadecyl)-L-lysine, with a primary focus on the robust and structurally informative technique of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. We will explore the causality behind experimental choices, compare qNMR with orthogonal analytical methods, and provide validated, step-by-step protocols for immediate application in a research or quality control setting.

The Analytical Imperative: Why Purity Matters for Lipoamino Acids

N2-(1-Oxohexadecyl)-L-lysine, a molecule combining a C16 palmitoyl chain with the amino acid L-lysine, possesses amphiphilic properties that are key to its function. However, its synthesis can introduce a variety of impurities that are often structurally similar to the target compound. These can include:

  • Unreacted Starting Materials: Residual L-lysine or palmitic acid.

  • Di-acylated Species: N2,N6-di-(1-Oxohexadecyl)-L-lysine, where both amino groups of lysine are acylated.

  • Isomeric Impurities: Acylation at the ε-amino group (N6-isomer) instead of the α-amino group.

  • By-products from Protecting Group Chemistry: If applicable to the synthetic route.

  • Residual Solvents and Water: Process-related impurities that can affect molar concentration and stability.

The presence of these impurities can alter the physicochemical properties of the bulk material, leading to inconsistent formulation behavior and unpredictable biological responses. Therefore, a highly selective and quantitative analytical method is essential.

Quantitative ¹H NMR: The Gold Standard for Purity Assessment

Quantitative ¹H NMR (qNMR) has emerged as a primary analytical method for purity determination due to its unique advantages.[1][2] The fundamental principle of qNMR is that the integrated area of a specific NMR signal is directly proportional to the number of nuclei contributing to that signal.[2] By co-dissolving a precisely weighed amount of the analyte with a precisely weighed amount of a certified internal standard, the purity of the analyte can be calculated with high accuracy and precision, traceable to the International System of Units (SI).[3]

Why qNMR is a Self-Validating System

A key strength of the qNMR approach is its inherent self-validating nature. N2-(1-Oxohexadecyl)-L-lysine has several unique, well-resolved proton signals corresponding to different parts of the molecule (e.g., the terminal methyl of the alkyl chain, the α-proton of the lysine backbone, and the methylene protons adjacent to the amide carbonyl). Purity calculations can be performed independently using several of these signals. Agreement between the purity values calculated from these distinct signals provides a powerful internal validation of the result, confirming the absence of underlying impurities co-eluting with the signals of interest.[4]

Workflow for qNMR Purity Determination

The following diagram illustrates the logical workflow for the purity assessment of N2-(1-Oxohexadecyl)-L-lysine using qNMR.

qNMR_Workflow cluster_prep 1. Sample Preparation cluster_acq 2. NMR Data Acquisition cluster_proc 3. Data Processing cluster_calc 4. Purity Calculation & Validation analyte Accurately weigh Analyte (Compound X) solvent Add precise volume of Deuterated Solvent analyte->solvent standard Accurately weigh Internal Standard (IS) standard->solvent acquire Acquire 1D ¹H NMR Spectrum (Optimized D1, 90° pulse) solvent->acquire process Fourier Transform, Phase & Baseline Correction acquire->process integrate Integrate Analyte & IS signals process->integrate calc Calculate Purity using the qNMR Equation integrate->calc validate Compare purity from multiple analyte signals calc->validate result Final Purity Report validate->result

Caption: Workflow for qNMR Purity Analysis.

Comparison with Alternative Analytical Methods

While qNMR is a powerful tool, it is crucial for researchers to understand its performance in the context of other available techniques. High-Performance Liquid Chromatography (HPLC), often coupled with Mass Spectrometry (MS) or other detectors, is a common orthogonal method.[1][5][6]

FeatureQuantitative ¹H NMR (qNMR) HPLC with UV/MS Detection
Principle Signal intensity is proportional to the number of nuclei.[2]Separation based on partitioning between mobile and stationary phases.
Quantification Absolute quantification against a certified internal standard.[7]Relative quantification based on peak area percentage or against a reference standard of the same compound.
Structural Info Provides detailed structural confirmation of the analyte and impurities.[8]Provides retention time. MS provides mass-to-charge ratio for identification.
Reference Standard Does not require a reference standard of the analyte itself.[9]Requires a well-characterized reference standard of the analyte for accurate quantification.
Sample Prep Simple dissolution of accurately weighed samples.More complex mobile phase preparation and potential for sample filtration.
Analysis Time Typically 5-15 minutes per sample for data acquisition.Typically 10-30 minutes per sample, plus column equilibration time.
Destructive? No, the sample can be fully recovered.Yes, the sample is consumed during the analysis.
Detection of... All proton-containing molecules, including water and residual solvents.Primarily chromophoric or ionizable molecules. Lacks response for non-chromophoric impurities.[5]
Limitations Lower sensitivity compared to MS; signal overlap can be challenging in complex mixtures.Co-eluting impurities can be missed; response factors can vary significantly between compounds.

Detailed Experimental Protocol: qNMR Purity of N2-(1-Oxohexadecyl)-L-lysine

This protocol is designed to ensure high-quality, reproducible data for purity determination.[10][11]

Materials and Reagents
  • Analyte: N2-(1-Oxohexadecyl)-L-lysine sample.

  • Internal Standard (IS): Maleic acid (Certified Reference Material). Causality: Maleic acid is chosen for its high purity, stability, and sharp singlet signal in a region of the ¹H NMR spectrum (~6.3 ppm in DMSO-d6) that does not overlap with analyte signals.

  • Deuterated Solvent: Dimethyl sulfoxide-d6 (DMSO-d6, 99.9 atom % D). Causality: DMSO-d6 is an excellent solvent for both the lipoamino acid and the polar internal standard. Its use also allows for the observation of exchangeable N-H and O-H protons.

  • Equipment: High-precision analytical balance (±0.01 mg), volumetric flasks, high-quality 5 mm NMR tubes.

Sample Preparation
  • Weighing: Accurately weigh approximately 15-20 mg of N2-(1-Oxohexadecyl)-L-lysine into a clean, dry vial. Record the mass precisely.

  • Internal Standard Addition: Accurately weigh approximately 5-8 mg of maleic acid into the same vial. Record the mass precisely. The molar ratio of analyte to IS should be optimized for clear signal integration.

  • Dissolution: Add approximately 0.75 mL of DMSO-d6 to the vial. Vortex gently until both the analyte and the internal standard are fully dissolved.

  • Transfer: Transfer the solution to a 5 mm NMR tube.

NMR Instrument Parameters (500 MHz Example)
  • Pulse Program: Standard 90° single pulse experiment.

  • Acquisition Time (at): ≥ 3 seconds. Causality: Ensures high digital resolution for accurate integration.

  • Relaxation Delay (d1): 30 seconds. Causality: This is the most critical parameter for quantification. A long delay (≥ 5 times the longest T1 relaxation time of both the analyte and IS) ensures complete relaxation of all relevant protons, making the signal integrals directly proportional to molar concentration.

  • Number of Scans (ns): 16-64. Causality: Sufficient scans are needed to achieve an adequate signal-to-noise ratio (S/N > 250:1 is recommended for the signals used in quantification).

  • Temperature: 298 K (regulated).

Data Processing and Purity Calculation
  • Apply Fourier transform, automatic phase correction, and baseline correction to the acquired FID.

  • Carefully integrate the following signals:

    • Internal Standard (Maleic Acid): The vinyl proton singlet (~6.3 ppm, corresponds to 2 protons).

    • Analyte Signal 1 (α-CH): The multiplet corresponding to the α-proton of the lysine moiety (~4.1-4.2 ppm, 1 proton).

    • Analyte Signal 2 (CH₂-C=O): The triplet corresponding to the methylene protons adjacent to the amide carbonyl on the alkyl chain (~2.1 ppm, 2 protons).

    • Analyte Signal 3 (Terminal CH₃): The triplet corresponding to the terminal methyl group of the alkyl chain (~0.85 ppm, 3 protons).

  • Calculate the purity using the following equation:

    Purity (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / manalyte) * (mIS / MWIS) * PIS

    Where:

    • I: Integral value of the signal

    • N: Number of protons for the integrated signal

    • MW: Molecular weight

    • m: Mass

    • PIS: Purity of the internal standard (as a percentage)

  • Perform the calculation independently for each of the three selected analyte signals. The results should agree within the method's established precision (e.g., <0.5%).

References

  • ResearchGate. (2025). Quantitative NMR spectroscopy for accurate purity determination of amino acids, and uncertainty evaluation for different signals. Retrieved from [Link]

  • YouTube. (2020). qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. Retrieved from [Link]

  • ResearchGate. (n.d.). NMR determination of crystallinity for poly(epsilon-L-lysine). Retrieved from [Link]

  • National Institutes of Health. (n.d.). A direct nuclear magnetic resonance method to investigate lysine acetylation of intrinsically disordered proteins. Retrieved from [Link]

  • National Institutes of Health. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Retrieved from [Link]

  • Journal of Medicinal Chemistry. (n.d.). Purity by Absolute qNMR Instructions. Retrieved from [Link]

  • PubChem. (n.d.). N2-(1-Oxodecyl)-L-lysine. Retrieved from [Link]

  • ResearchGate. (2023). Guide to NMR Method Development and Validation – Part I: Identification and Quantification. Retrieved from [Link]

  • PubMed. (2024). Identification by HSQC and quantification by qHNMR innovate pharmaceutical amino acid analysis. Retrieved from [Link]

  • Google Patents. (n.d.). Purification of lysine.
  • PubMed. (2010). Alternatives to amino acid analysis for the purity control of pharmaceutical grade L-alanine. Retrieved from [Link]

  • MDPI. (n.d.). Recent Analytical Methodologies in Lipid Analysis. Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H and 13 C NMR spectra of N e -trifluoroacetyl-L-lysine (Kt). Retrieved from [Link]

  • ResearchGate. (n.d.). Amino acids and peptides. II. Synthesis of ε-N-methyl-l-lysine and related compounds. Retrieved from [Link]

  • ResearchGate. (2016). Lysine-Capped Silica Nanoparticles: A Solid-State NMR Spectroscopy Study. Retrieved from [Link]

  • PubMed. (2013). Validation of a generic quantitative (1)H NMR method for natural products analysis. Retrieved from [Link]

  • MDPI. (n.d.). Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification. Retrieved from [Link]

  • Emery Pharma. (n.d.). Unlocking Quality: The Ultimate Guide to GMP NMR Testing and Analytical Method Development, Validation Services for Reliable Release Testing. Retrieved from [Link]

  • Veeprho. (n.d.). Lysine Impurities and Related Compound. Retrieved from [Link]

  • National Institutes of Health. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Retrieved from [Link]

  • ScholarWorks@GVSU. (n.d.). Unnatural Lysines with Reduced Sidechain N-Basicity. Synthesis of N-trifluoroethyl. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthesis and Characterization of Compounds Related to Lisinopril. Retrieved from [Link]

  • qNMR Exchange. (2024). Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. Retrieved from [Link]

  • National Institutes of Health. (n.d.). The lysine degradation pathway analyzed with 1H-NMR-targeted metabolomics of MG63 cells on poly(l-lactide)-based scaffolds. Retrieved from [Link]

Sources

Comparative

Publish Comparison Guide: Rheological Validation of N2-(1-Oxohexadecyl)-L-lysine Gels

Executive Summary N2-(1-Oxohexadecyl)-L-lysine (hereafter referred to as -Lys ) represents a class of Low Molecular Weight Gelators (LMWGs) or lipid-peptide amphiphiles. Unlike polymeric hydrogels (e.g., Pluronics, Algin...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N2-(1-Oxohexadecyl)-L-lysine (hereafter referred to as


-Lys ) represents a class of Low Molecular Weight Gelators (LMWGs) or lipid-peptide amphiphiles. Unlike polymeric hydrogels (e.g., Pluronics, Alginate) that rely on chain entanglement or covalent cross-linking, 

-Lys forms hydrogels through supramolecular self-assembly . Driven by hydrophobic interactions of the palmitoyl tail and hydrogen bonding of the lysine headgroup, these molecules stack into high-aspect-ratio nanofibers that entrap solvent.

Why this matters: The resulting gel is inherently thixotropic (shear-thinning) and reversible , making it ideal for injectable drug delivery. However, these non-covalent networks are mechanically distinct from polymers—they are often brittle and sensitive to thermal history. This guide defines the rigorous rheological validation required to characterize


-Lys gels, comparing them against industry-standard alternatives.

Material Science Context: Supramolecular Assembly

To validate the rheology, one must understand the structural origin of the stress response.


-Lys does not form a random coil; it forms a hierarchical structure.
Mechanism of Gelation

The amphiphilic


-Lys monomers self-assemble when the charge on the lysine headgroup is screened (e.g., pH change) or solvent polarity shifts.

G Monomer C16-Lys Monomer (Amphiphilic) Trigger Trigger (pH Switch / Salt) Monomer->Trigger Solubilization Assembly 1D Nanofiber (Beta-sheet / Stacking) Trigger->Assembly Self-Assembly Network 3D Entangled Network (Hydrogel) Assembly->Network Entanglement Network->Monomer Shear/Heat (Disassembly)

Figure 1: Hierarchical self-assembly pathway of


-Lys. Note the reversible nature (dashed red line), which is the critical rheological feature to validate.

Comparative Performance Analysis

The following table contrasts


-Lys with a standard synthetic polymer (Pluronic F127) and a biological matrix (Matrigel).

Table 1: Rheological Profile Comparison

Feature

-Lys (LMWG)
Pluronic F127 (Polymer) Matrigel (ECM) Implication for Validation
Network Type Physical (Non-covalent)Physical (Micellar packing)Physical/Chemical

-Lys requires careful handling history.
Critical Strain (

)
Low (< 10%) High (> 20%)ModerateBrittle. LVR determination is critical.
Recovery Time Fast (< 30s) Fast (Instant)Slow/IrreversibleIdeal for injection; test via step-strain.
Frequency Dependence Low (Flat

)
LowFrequency DependentConfirm "solid-like" character (

).
Stiffness (

)
Tunable (

Pa)
Fixed by Conc.Fixed Batch-to-BatchConcentration dependence is non-linear.

Key Insight:


-Lys gels are stiffer but more brittle than Pluronics. Validation must prioritize finding the Linear Viscoelastic Region (LVR)  to avoid destroying the sample during measurement.

Experimental Validation Protocol

This protocol ensures data integrity by accounting for the thixotropic nature of LMWGs.

Prerequisites
  • Instrument: Stress-controlled Rheometer (e.g., TA Instruments DHR or Anton Paar MCR).

  • Geometry: 20mm or 25mm Parallel Plate (sandblasted/cross-hatched to prevent slip). Cone-and-plate is not recommended for supramolecular gels due to structural damage during gap setting.

  • Gap: 500 - 1000

    
    .
    
Workflow Diagram

RheologyWorkflow Start Sample Loading PreShear 1. Pre-Shear & Rest (Normalize History) Start->PreShear StrainSweep 2. Amplitude Sweep (Find LVR) PreShear->StrainSweep Define Strain Limit FreqSweep 3. Frequency Sweep (Structural Integrity) StrainSweep->FreqSweep Fix Strain < LVR Thixotropy 4. Step-Strain (3-Interval) (Injectability Sim) FreqSweep->Thixotropy Validate Recovery

Figure 2: Sequential rheological validation workflow. Step 1 is often skipped by novices, leading to poor reproducibility.

Detailed Protocol Steps
Step 1: Sample Preparation & Loading
  • Method: Dissolve

    
    -Lys in alkaline water (pH 11), then trigger gelation by adding glucono-
    
    
    
    -lactone (GdL) or HCl to reach pH 7.4. Alternatively, use a solvent-switch (DMSO
    
    
    Water).
  • Loading: Deposit gel immediately onto the Peltier plate. Lower geometry slowly (

    
    ) to avoid pre-stressing the network.
    
  • Sealing: Use a solvent trap or mineral oil ring to prevent evaporation (crust formation alters

    
    ).
    
Step 2: Time Sweep (Gelation Kinetics)
  • Objective: Determine time to reach equilibrium (

    
    ).
    
  • Settings: Frequency 1 Hz, Strain 0.1% (low).

  • Criteria: Wait until

    
     changes 
    
    
    
    over 5 minutes.
  • Why: LMWGs age. Testing before

    
     yields invalid data.
    
Step 3: Amplitude (Strain) Sweep
  • Objective: Define the Linear Viscoelastic Region (LVR).

  • Settings: Frequency 1 Hz; Strain 0.01% to 100%.

  • Output: Plot

    
     vs. Strain.
    
  • Analysis: Identify the Critical Strain (

    
    )  where 
    
    
    
    drops by 5%.
    • Validation Check: For

      
      -Lys, 
      
      
      
      is typically 1% - 10%. If
      
      
      , suspect experimental error or polymeric contamination.
Step 4: Frequency Sweep
  • Objective: Validate solid-like character.

  • Settings: Strain fixed at 0.1% (must be

    
    ); Frequency 0.1 to 100 rad/s.
    
  • Validation Criteria:

    • 
       across the range (typically 
      
      
      
      higher).
    • 
       is independent of frequency (slope 
      
      
      
      ).
    • Failure Mode: If

      
       rises with frequency, the sample is a "viscoelastic fluid" (entangled sol), not a true gel.
      
Step 5: Thixotropy (Step-Strain Recovery)
  • Objective: Simulate injection through a needle.

  • Protocol (3-Step):

    • Rest: 0.1% strain for 60s (Reference state).

    • Destruction: 100% strain (or shear rate

      
      ) for 30s.
      
    • Recovery: 0.1% strain for 300s.

  • Metric: Calculate % Recovery

    
    .
    
  • Target:

    
    -Lys should show >85% recovery within 60s.
    

References

  • Adams, D. J., et al. (2022). "Personal Perspective on Understanding Low Molecular Weight Gels." ACS Gels. Link

    • Context: Establishes the brittleness and LVR constraints for LMWGs.
  • Zuidema, J. M., et al. (2014).[1] "A Protocol for Rheological Characterization of Hydrogels for Tissue Engineering Strategies." Journal of Biomedical Materials Research Part B. Link

    • Context: The gold-standard workflow for frequency/strain sweeps.
  • Stupp, S. I., et al. (2010). "Modulating the Gelation Properties of Self-Assembling Peptide Amphiphiles." Biomaterials.[1][2][3][4] Link

    • Context: Specific data on peptide amphiphile rheology and calcium triggering.[4]

  • Yan, X., et al. (2010). "Supramolecular Hydrogels based on Self-Assembled Nanofibers." Chemical Society Reviews. Link

    • Context: Mechanisms of self-assembly for lipid
  • Nolan, M. C., et al. (2017).[5] "Gelation of N-functionalised L-Lysine." Soft Matter. Link

    • Context: Specific rheological behavior of Lysine-based gelators.[2][6]

Sources

Validation

Publish Comparison Guide: TEM Imaging of N2-(1-Oxohexadecyl)-L-lysine Nanofibers

Executive Summary N2-(1-Oxohexadecyl)-L-lysine (often referred to as a C16-Lysine amphiphile) is a low-molecular-weight gelator (LMWG) capable of self-assembling into high-aspect-ratio nanofibers. These structures are dr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N2-(1-Oxohexadecyl)-L-lysine (often referred to as a C16-Lysine amphiphile) is a low-molecular-weight gelator (LMWG) capable of self-assembling into high-aspect-ratio nanofibers. These structures are driven by the hydrophobic collapse of the palmitoyl (C16) tail and the hydrogen-bonding network of the lysine headgroup.

For researchers in drug delivery and tissue engineering, visualizing these nanofibers is critical to validating gelation mechanisms and mechanical properties. This guide compares the industry-standard Conventional Transmission Electron Microscopy (TEM) with Cryogenic TEM (Cryo-TEM) and Atomic Force Microscopy (AFM) , providing a validated protocol for the most accessible method: Negative Stain TEM.

Part 1: The Analyte & Assembly Mechanism

Understanding the molecular behavior of N2-(1-Oxohexadecyl)-L-lysine is a prerequisite for successful imaging. Unlike rigid inorganic nanowires, these organic nanofibers are "soft," hydrated, and susceptible to environmental changes (pH, temperature, drying).

Self-Assembly Pathway

The molecule consists of a hydrophobic alkyl tail (C16) and a hydrophilic amino acid head (Lysine). In aqueous solution above the Critical Gelation Concentration (CGC), they self-assemble to minimize free energy.

SelfAssembly Monomer Monomer (C16-Lysine) Micelle Spherical/Worm-like Micelle Monomer->Micelle > CMC Nucleation 1D Stacking (H-Bonding + Hydrophobic Effect) Micelle->Nucleation Aging/Trigger Nanofiber Mature Nanofiber (High Aspect Ratio) Nucleation->Nanofiber Elongation Hydrogel Entangled Network (Hydrogel) Nanofiber->Hydrogel Entanglement

Figure 1: Self-Assembly Pathway. The transition from monomer to entangled hydrogel network. Note: Imaging usually targets the "Nanofiber" or "Hydrogel" stage.

Part 2: Comparative Analysis of Imaging Modalities

When characterizing C16-Lysine nanofibers, the choice of instrument dictates the structural information obtained. The following table contrasts the three primary alternatives.

Performance Matrix
FeatureConventional TEM (Negative Stain) Cryo-TEM Atomic Force Microscopy (AFM)
Primary Output 2D Projection, High ContrastNative Hydrated State, 3D Internal Structure3D Topography (Height)
Sample State Dried (Dehydrated)Vitrified (Frozen Hydrated)Dried or Liquid (In-situ)
Artifact Risk High: Flattening, aggregation, pH shift from stain.Low: Ice crystal formation if freezing is slow.Medium: Tip convolution, sample dragging.
Resolution ~0.2 nm (limited by stain grain)<0.2 nm (Direct detection)~1 nm lateral, <0.1 nm vertical
Throughput High (Fast prep & imaging)Low (Complex prep)Low (Slow scanning)
Cost/Access Low / UbiquitousHigh / Specialized FacilitiesMedium
Verdict Best for Routine Screening Gold Standard for Structure Best for Mechanical Data
Expert Insight: Why Conventional TEM is Often Sufficient

While Cryo-TEM is the gold standard for proving the "native" cylindrical shape, Conventional TEM with negative staining is often sufficient for routine batch-to-batch consistency checks and length distribution analysis, provided the drying artifacts are understood. The heavy metal stain (e.g., Uranyl Acetate) creates a "mold" around the fiber, offering high contrast that Cryo-TEM often lacks without advanced phase plates.

Part 3: Validated Protocol – Negative Stain TEM

This protocol is designed to minimize the "flattening" artifact common in lipid-peptide amphiphiles.

Reagents & Equipment[1][2]
  • Grid: 300-mesh Copper grid with Carbon support film (Formvar/Carbon).

  • Stain: 2% (w/v) Uranyl Acetate (UA) OR 1% Phosphotungstic Acid (PTA).

    • Critical Note: UA is acidic (~pH 4). If your C16-Lysine gel is pH-sensitive, use PTA adjusted to pH 7.0 to prevent disassembly on the grid.

  • Equipment: Glow Discharge Unit, Filter Paper (Whatman #1), Tweezers.

Step-by-Step Workflow

TEMProtocol cluster_prep Preparation cluster_stain Staining Process Step1 1. Glow Discharge Grid (Hydrophilization) Step2 2. Dilute Sample (0.01 - 0.05 wt%) Step3 3. Deposition (5µL drop, 60s) Step1->Step3 Step2->Step3 Step4 4. Blot Excess (Wicking method) Step3->Step4 Step5 5. Wash (Water) (Remove salts) Step4->Step5 Step6 6. Apply Stain (UA or PTA, 30-60s) Step5->Step6 Step7 7. Final Blot & Dry (Air dry >1 hr) Step6->Step7

Figure 2: Negative Staining Workflow. Optimized for soft matter to prevent salt crystallization and aggregation.

Detailed Procedure:
  • Glow Discharge: Treat the carbon-coated grid for 30-60 seconds. This renders the surface hydrophilic, allowing the aqueous peptide solution to spread evenly rather than beading up.

  • Sample Dilution: Do not image the bulk gel. Dilute the gel with water to approximately 0.01 wt% . High concentrations lead to dense mats where individual fiber morphology is obscured.

  • Deposition: Place 5 µL of the diluted sample on the grid. Allow it to adsorb for 60 seconds .

  • Blotting (The "Wicking" Technique): Do not touch the surface. Touch the edge of the grid with torn filter paper to wick away the liquid.

  • Washing: Immediately apply 5 µL of deionized water and blot again. This removes excess buffer salts that might crystallize and mimic nanostructures.

  • Staining: Apply 5 µL of Stain (UA or PTA).

    • Time: 30 seconds for thin fibers; 60 seconds for thicker bundles.

  • Drying: Blot the stain and allow the grid to air dry covered (to prevent dust) for at least 1 hour.

Part 4: Troubleshooting & Artifact Identification

Even with a perfect protocol, artifacts occur. Here is how to distinguish real data from noise.

The "Coffee Ring" Effect
  • Observation: Fibers are clustered heavily at the edges of the grid squares, with the center empty.

  • Cause: Uneven drying.

  • Fix: Ensure the grid was glow-discharged properly. Improve blotting technique to leave a thinner film.

Salt Crystals vs. Fibers
  • Observation: Dark, geometric, high-contrast squares or needles.

  • Cause: Buffer salts (PBS, NaCl) or dried stain.

  • Fix: The water wash step (Step 5) is non-negotiable.

Fiber Flattening
  • Observation: Fibers look like wide ribbons rather than cylinders; width measurements are inconsistent with molecular modeling (e.g., >10nm when expected <6nm).

  • Cause: Dehydration collapse.

  • Fix: This is inherent to Conventional TEM. Validate diameter with Cryo-TEM or Small Angle X-ray Scattering (SAXS) if precise diameter is a critical quality attribute (CQA).

References

  • National Institutes of Health (NIH). Advances in cryogenic transmission electron microscopy for the characterization of dynamic self-assembling nanostructures. (Discusses the limitations of drying artifacts in peptide amphiphiles). [Link]

  • Creative Biostructure. Cryo-EM vs TEM: A Comparative Analysis. (Detailed matrix on contrast mechanisms and sample integrity). [Link]

  • MDPI (Polymers). Analysis of Self-Assembled Low- and High-Molecular-Weight Poly-L-Lysine–Ce6 Conjugate-Based Nanoparticles. (Provides context on Lysine-based self-assembly mechanisms). [Link][1]

Sources

Comparative

Comparative Guide: Circular Dichroism &amp; Self-Assembly of N2-(1-Oxohexadecyl)-L-lysine

This guide provides a comparative technical analysis of N2-(1-Oxohexadecyl)-L-lysine (also known as N- -Palmitoyl-L-Lysine ), focusing on its circular dichroism (CD) spectral characteristics and supramolecular behavior r...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comparative technical analysis of N2-(1-Oxohexadecyl)-L-lysine (also known as N-


-Palmitoyl-L-Lysine ), focusing on its circular dichroism (CD) spectral characteristics and supramolecular behavior relative to its structural isomers and analogs.

Executive Summary

N2-(1-Oxohexadecyl)-L-lysine (C16-


-Lys) is a lipid-amino acid amphiphile distinct from its more common isomer, N-

-Palmitoyl-L-Lysine
(C16-

-Lys). While both molecules contain a lysine headgroup and a palmitoyl tail, the acylation site dictates their self-assembly and resulting CD spectra.
  • Primary Utility: C16-

    
    -Lys functions primarily as a cationic surfactant  and a building block for solid-phase peptide synthesis (SPPS), whereas C16-
    
    
    
    -Lys is a renowned low-molecular-weight hydrogelator .
  • CD Signature: The CD spectrum of C16-

    
    -Lys is characterized by a transition from a weak monomeric signal to an enhanced signal upon micellization, driven by the formation of chiral aggregates. This contrasts with the strong 
    
    
    
    -sheet-like signals observed in the fibrous hydrogels of the
    
    
    -isomer.

Technical Deep Dive: Structure & Spectral Physics

Structural Isomerism & Assembly Logic

The position of the hydrophobic chain fundamentally alters the intermolecular hydrogen bonding capacity.

  • N2-(1-Oxohexadecyl)-L-lysine (C16-

    
    -Lys):  The hydrophobic chain is attached to the 
    
    
    
    -amine. The side chain
    
    
    -amine remains free (positive charge at neutral pH). This geometry favors the formation of spherical micelles due to the large effective headgroup area and repulsion between charged side chains.
  • N6-(1-Oxohexadecyl)-L-lysine (C16-

    
    -Lys):  The hydrophobic chain is on the side chain. The 
    
    
    
    -amino and
    
    
    -carboxyl groups form a zwitterionic headgroup capable of strong, directional hydrogen bonding (salt bridges). This favors the formation of nanofibers and hydrogels .
Circular Dichroism (CD) Spectral Analysis

Circular dichroism measures the differential absorption of left- and right-circularly polarized light. For these amphiphiles, the signal arises from two sources:

  • Intrinsic Chirality: The L-lysine chiral center (

    
     transition of the amide/carboxyl groups).
    
  • Supramolecular Chirality: The helical arrangement of chromophores within an aggregate (micelle or fiber).

Spectrum of N2-(1-Oxohexadecyl)-L-lysine (C16-

-Lys)
  • Monomeric State (Below CAC): In dilute solution or organic solvents (e.g., MeOH), the spectrum exhibits a weak negative band near 200–205 nm , typical of a disordered L-amino acid derivative.

  • Aggregated State (Above CAC): Upon micellization (concentration > Critical Aggregation Concentration), the signal intensity enhances (Cotton effect) but typically retains the negative sign . Unlike the

    
    -isomer, it rarely shows the red-shifted minima (218–220 nm) associated with long-range 
    
    
    
    -sheet order unless forced into specific bilayer conditions.
Comparison with N6-(1-Oxohexadecyl)-L-lysine (C16-

-Lys)
  • Gel State: The

    
    -isomer forms supramolecular fibers with a twisted ribbon structure. Its CD spectrum shows a strong negative minimum around 218 nm  (characteristic of 
    
    
    
    -sheet packing) and often a positive maximum near 195 nm . This "supramolecular CD" is significantly more intense than the molecular CD of the
    
    
    -isomer.

Comparative Performance Data

The following table contrasts the target product with its key alternatives.

FeatureN2-(1-Oxohexadecyl)-L-lysine (Target)N6-(1-Oxohexadecyl)-L-lysine (Alternative 1)N,N'-Dipalmitoyl-L-lysine (Alternative 2)
Abbreviation C16-

-Lys
C16-

-Lys
Di-C16-Lys
Acylation Site

-Amine (N2)

-Amine (N6)
Both (N2 & N6)
Primary State (aq) Micellar SolutionHydrogel (Nanofibers)Insoluble / Organogel
Charge (pH 7) Cationic (+1,

-NH3+)
Zwitterionic (0)Anionic (-1, COO-)
CD Minima (

)
~200-205 nm (Disordered/Micelle)~218 nm (

-sheet assembly)
Variable (Solvent dependent)
Self-Assembly Spherical MicellesTwisted NanofibersLamellar/Vesicular
Application Surfactant, Peptide SynthesisHydrogel Scaffolds, Cell CultureOrganogelator, Lubricant

Experimental Protocol: CD Analysis of C16- -Lys[3]

To obtain reproducible CD spectra, strict control of pH and concentration is required to define the aggregation state.

Materials
  • Sample: N2-(1-Oxohexadecyl)-L-lysine (>98% purity).

  • Solvent: 10 mM Phosphate Buffer (pH 7.4) or Methanol (for monomeric control).

  • Instrument: Jasco J-1500 or equivalent CD Spectropolarimeter.

Workflow
  • Stock Preparation: Dissolve 2.0 mg of C16-

    
    -Lys in 1 mL of Methanol (Stock A).
    
  • Aqueous Sample: Aliquot Stock A into a vial and evaporate the methanol under

    
     stream. Rehydrate with 10 mM Phosphate Buffer to a final concentration of 1.0 mM .
    
    • Note: Sonicate at 40°C for 10 minutes to ensure micelle homogeneity.

  • Measurement Parameters:

    • Cell Path Length: 1 mm (quartz cuvette).

    • Wavelength Range: 190 nm – 260 nm.

    • Scan Speed: 50 nm/min.

    • Accumulations: 3 scans (averaged).

  • Data Processing: Subtract the buffer baseline. Convert ellipticity (

    
    , mdeg) to Molar Ellipticity (
    
    
    
    , deg·cm²·dmol⁻¹).[1]
Self-Validation Check
  • Pass: Spectrum shows a smooth curve with a negative minimum < 205 nm. High-tension (HT) voltage remains < 600V.

  • Fail: Noise > 10 mdeg (sample too absorbing) or positive peaks > 220 nm (possible contamination with

    
    -isomer or aggregation artifacts).
    

Mechanism of Action: Self-Assembly Pathway

The following diagram illustrates the divergent assembly pathways of the


 and 

isomers, explaining the difference in their CD signals.

SelfAssembly cluster_Alpha N2-(1-Oxohexadecyl)-L-lysine (Alpha) cluster_Epsilon N6-(1-Oxohexadecyl)-L-lysine (Epsilon) Monomer L-Lysine Derivative (Monomer) Alpha_Geo Cone Geometry (Large Headgroup) Monomer->Alpha_Geo Alpha-Acylation Epsilon_Geo Cylindrical Geometry (Zwitterionic Stacking) Monomer->Epsilon_Geo Epsilon-Acylation Micelle Spherical Micelle (Disordered Surface) Alpha_Geo->Micelle Hydrophobic Effect CD_Alpha CD Signal: Weak Negative (~200nm) No Long-Range Order Micelle->CD_Alpha Fiber Twisted Nanofiber (Beta-Sheet Packing) Epsilon_Geo->Fiber H-Bonding + Stacking CD_Epsilon CD Signal: Strong Negative (~218nm) Supramolecular Chirality Fiber->CD_Epsilon

Caption: Divergent self-assembly pathways of Lysine amphiphiles. The


-isomer forms disordered micelles, while the 

-isomer forms ordered fibers with strong CD signals.

References

  • PubChem. (2024).[1][2] N2-(1-Oxohexadecyl)-L-lysine Compound Summary. National Library of Medicine. [Link]

  • Sreerama, N., & Woody, R. W. (2000). Estimation of Protein Secondary Structure from Circular Dichroism Spectra. Analytical Biochemistry. [Link]

  • Suzuki, M., et al. (2009). Supramolecular Hydrogels Formed by L-Lysine Derivatives. Chemistry - A European Journal.[1] (Contextual reference for N-epsilon-acyl lysine gelation mechanisms). [Link]

Sources

Validation

A Comparative In Vitro Validation Guide for the Biological Activity of N2-(1-Oxohexadecyl)-L-lysine

This guide provides a comprehensive framework for the in vitro validation of N2-(1--Oxohexadecyl)-L-lysine, a novel acylated amino acid. By integrating established cell-based assays with mechanistic studies, this documen...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the in vitro validation of N2-(1--Oxohexadecyl)-L-lysine, a novel acylated amino acid. By integrating established cell-based assays with mechanistic studies, this document serves as a robust roadmap for researchers, scientists, and drug development professionals seeking to characterize its potential anti-inflammatory properties. The experimental design emphasizes scientific integrity, featuring self-validating protocols with integrated controls to ensure data trustworthiness and reproducibility.

Introduction: Rationale and Scientific Premise

N2-(1-Oxohexadecyl)-L-lysine is a lipoamino acid comprising L-lysine acylated with a 16-carbon fatty acid (palmitic acid). Its amphipathic structure is suggestive of potential interactions with cellular membranes and signaling proteins. Notably, the structure bears resemblance to other bioactive lipids and poly-lysine compounds known to possess antimicrobial and immunomodulatory activities. For instance, ε-poly-L-lysine is a well-documented antimicrobial agent used as a food preservative, which acts by electrostatically adsorbing to microbial cell surfaces and disrupting the outer membrane.[1][2][3][4] This guide, however, will focus on elucidating a potential anti-inflammatory role, a common activity for lipid-based signaling molecules.

The primary hypothesis to be tested is that N2-(1-Oxohexadecyl)-L-lysine can attenuate the inflammatory response in macrophages stimulated with bacterial lipopolysaccharide (LPS). LPS, a component of the outer membrane of Gram-negative bacteria, is a potent activator of the innate immune system.[5] It binds to the Toll-like receptor 4 (TLR4) complex on macrophages, triggering a signaling cascade that results in the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[6][7][8] This process is largely orchestrated by the activation of the transcription factor Nuclear Factor-kappa B (NF-κB).[9][10]

This guide will systematically outline the experiments to test the compound's ability to inhibit these key inflammatory markers and to probe its effect on the upstream NF-κB signaling pathway.

Part 1: Foundational Analysis - Cytotoxicity Profiling

Expertise & Experience: Before assessing any specific biological activity, it is imperative to determine the concentration range at which N2-(1-Oxohexadecyl)-L-lysine is non-toxic to the selected cell model. This foundational step prevents misinterpretation of data, ensuring that any observed reduction in inflammatory markers is a result of specific bioactivity, not merely a consequence of cell death. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell metabolic activity, which serves as a reliable indicator of cell viability.

Protocol 1.1: MTT Assay for Cell Viability
  • Cell Seeding: Seed RAW 264.7 murine macrophages into a 96-well plate at a density of 1 x 10⁵ cells/mL (100 µL per well) and incubate for 24 hours at 37°C, 5% CO₂ to allow for cell adherence.

  • Compound Preparation: Prepare a stock solution of N2-(1-Oxohexadecyl)-L-lysine in a suitable solvent (e.g., DMSO) and create a series of serial dilutions in complete cell culture medium. The final DMSO concentration should be kept below 0.1% to avoid solvent-induced toxicity.

  • Treatment: Remove the old medium from the cells and add 100 µL of the medium containing various concentrations of the test compound (e.g., 1, 5, 10, 25, 50, 100 µM). Include wells with medium alone (untreated control) and medium with vehicle (vehicle control).

  • Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage relative to the untreated control. The highest concentration that shows >95% viability will be selected as the maximum concentration for subsequent functional assays.

Part 2: Assessment of Anti-Inflammatory Potential

Trustworthiness: This section employs a multi-faceted approach to build a trustworthy case for the compound's anti-inflammatory activity. By measuring multiple downstream products of inflammation (NO and two key cytokines), we create a self-validating dataset. A true anti-inflammatory effect should consistently reduce all these markers. The inclusion of a positive control (Dexamethasone, a potent steroid anti-inflammatory) provides a benchmark for the compound's efficacy.

G cluster_workflow Experimental Workflow A RAW 264.7 Cell Culture B Pre-treatment with N2-(1-Oxohexadecyl)-L-lysine (Non-toxic concentrations) A->B C Stimulation with LPS (e.g., 1 µg/mL) B->C D Incubate for 24 hours C->D E Collect Supernatant D->E F Cell Lysate (for Part 3) D->F G Griess Assay for Nitric Oxide (NO) E->G H ELISA for TNF-α and IL-6 E->H I Data Analysis & Comparison G->I H->I G cluster_0 NF-κB Complex (Inactive) LPS LPS TLR4 TLR4/MD-2 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 IKK IKK Complex MyD88->IKK IkBa IκBα IKK->IkBa phosphorylates p65 p65 IkBa->p65 releases p_p65 p-p65 p65->p_p65 phosphorylates Nucleus Nucleus p_p65->Nucleus translocates Genes Pro-inflammatory Genes (iNOS, TNF-α, IL-6) Nucleus->Genes activates transcription Compound N2-(1-Oxohexadecyl) -L-lysine Compound->IKK Potential Inhibition Point

Caption: The LPS-induced NF-κB signaling pathway.

Protocol 3.1: Western Blot Analysis of NF-κB p65 Phosphorylation

Causality: Western blotting allows for the specific detection and semi-quantification of the phosphorylated form of p65 (p-p65) relative to the total amount of p65 protein. A decrease in the ratio of p-p65 to total p65 in the presence of the test compound would strongly indicate that its anti-inflammatory mechanism involves the suppression of NF-κB activation. [11]

  • Cell Treatment & Lysis:

    • Seed RAW 264.7 cells in a 6-well plate.

    • Pre-treat with N2-(1-Oxohexadecyl)-L-lysine for 1 hour, then stimulate with LPS (1 µg/mL). Note: NF-κB activation is a rapid event, so a shorter stimulation time (e.g., 30-60 minutes) is optimal for detecting peak phosphorylation. [12] * Wash cells with ice-cold PBS and lyse them with RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation. 2. Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding. 6. Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated p65 (e.g., anti-p-p65 Ser536).

  • Washing & Secondary Antibody: Wash the membrane with TBST and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Stripping and Reprobing: To ensure equal protein loading, the membrane can be stripped of the first set of antibodies and re-probed with an antibody against total p65 and a loading control (e.g., β-actin or GAPDH).

  • Densitometry Analysis: Quantify the band intensities using image analysis software. Calculate the ratio of p-p65 to total p65 for each treatment group.

Conclusion

This guide outlines a logical and rigorous workflow for the in vitro validation of N2-(1-Oxohexadecyl)-L-lysine's biological activity, focusing on its anti-inflammatory potential. By proceeding from foundational cytotoxicity testing to functional assays and finally to mechanistic studies, researchers can build a comprehensive and compelling dataset. The integrated use of positive and negative controls, coupled with the measurement of multiple inflammatory endpoints, ensures the scientific validity of the findings. Successful execution of these protocols will provide a clear comparison of the compound's performance and a solid foundation for further investigation into its therapeutic potential.

References

  • MDPI. (2023, September 21). Utility of In Vitro Cellular Models of Low-Dose Lipopolysaccharide in Elucidating the Mechanisms of Anti-Inflammatory and Wound-Healing-Promoting Effects of Lipopolysaccharide Administration In Vivo. Available from: [Link]

  • National Center for Biotechnology Information (PMC). (2017, June 8). In Vitro Anti-Inflammatory Activity of Morus alba L. Stem Extract in LPS-Stimulated RAW 264.7 Cells. Available from: [Link]

  • ResearchGate. NF-κB activation in LPS stimulated RAW 264.7 cells. Available from: [Link]

  • MDPI. (n.d.). Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages. Available from: [Link]

  • National Center for Biotechnology Information (PMC). (n.d.). Evaluation of In Vitro Anti-Inflammatory Activities and Protective Effect of Fermented Preparations of Rhizoma Atractylodis Macrocephalae on Intestinal Barrier Function against Lipopolysaccharide Insult. Available from: [Link]

  • ResearchGate. (2023, September 25). Anti-inflammatory effects of yeast-derived vacuoles on LPS-induced murine macrophage activation. Available from: [Link]

  • ResearchGate. ELISA measured relative levels of TNF-α (A), IL-6 (B), and IL-1β (C).... Available from: [Link]

  • National Center for Biotechnology Information (PMC). (n.d.). Transcriptional profiling of the LPS induced NF-κB response in macrophages. Available from: [Link]

  • National Center for Biotechnology Information (PubChem). N2-(1-Oxodecyl)-L-lysine. Available from: [Link]

  • ResearchGate. Western blotting analysis of phosphorylated subunit p65 of nuclear.... Available from: [Link]

  • National Center for Biotechnology Information (PMC). (2013, January 9). Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip. Available from: [Link]

  • National Center for Biotechnology Information (PMC). (n.d.). Hunting for Serine 276-Phosphorylated p65. Available from: [Link]

  • Frontiers. (n.d.). NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration. Available from: [Link]

  • National Center for Biotechnology Information (PMC). (n.d.). The Antimicrobial Mechanism of Action of Epsilon-Poly-l-Lysine. Available from: [Link]

  • MDPI. (2024, March 13). Activity of Epsilon-poly-L-lysine against Multidrug-Resistant Pseudomonas aeruginosa and Klebsiella pneumoniae Isolates of Urinary Tract Infections. Available from: [Link]

  • Bio-protocol. (n.d.). Measurements of TNF-α, IL-6, and IL-17 via Enzyme-linked Immunosorbent Assay (ELISA) and RT-PCR. Available from: [Link]

  • Bio-Rad Antibodies. Best Practice for Western Blot Detection of Phosphorylation Events. Available from: [Link]

  • BioVendor. (2023, October 6). Human Interleukin-6 ELISA. Available from: [Link]

  • ResearchGate. (2025, August 6). Antibacterial Activity and Mechanism of Action of ε-Poly-L-lysine. Available from: [Link]

  • National Center for Biotechnology Information (PMC). (n.d.). Modulation of LPS stimulated NF-kappaB mediated Nitric Oxide production by PKCε and JAK2 in RAW macrophages. Available from: [Link]

  • MDPI. (n.d.). Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay. Available from: [Link]

  • ResearchGate. (2025, August 10). ε-Poly-L-lysine: Microbial production, biodegradation and application potential. Available from: [Link]

  • National Center for Biotechnology Information. (n.d.). Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. Available from: [Link]

  • YouTube. (2023, December 16). What is LPS signaling? | Know Everything | Basic Science Series English. Available from: [Link]

  • ScienCell Research Laboratories. Nitric Oxide Assay (NO). Available from: [Link]

  • ResearchGate. (2016, March 10). Has anyone checked Nf-kb P65 phosphorylation after 24hrs of induction?. Available from: [Link]

Sources

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.